2-(4-Bromo-2-nitrophenyl)oxazole
Description
BenchChem offers high-quality 2-(4-Bromo-2-nitrophenyl)oxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Bromo-2-nitrophenyl)oxazole including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
161987-10-6 |
|---|---|
Molecular Formula |
C9H5BrN2O3 |
Molecular Weight |
269.054 |
IUPAC Name |
2-(4-bromo-2-nitrophenyl)-1,3-oxazole |
InChI |
InChI=1S/C9H5BrN2O3/c10-6-1-2-7(8(5-6)12(13)14)9-11-3-4-15-9/h1-5H |
InChI Key |
WCZJOBBXWWZYDK-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1Br)[N+](=O)[O-])C2=NC=CO2 |
Synonyms |
2-(4-Bromo-2-nitrophenyl)oxazole |
Origin of Product |
United States |
The Strategic Utility of 2-(4-Bromo-2-nitrophenyl)oxazole in Advanced Scaffold Synthesis: A Technical Guide
Executive Summary
In modern medicinal chemistry and drug discovery, the rapid assembly of complex, drug-like scaffolds relies heavily on the use of densely functionalized, orthogonal building blocks. 2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6) is a highly versatile, trivalent intermediate designed for precisely this purpose. Featuring an electron-withdrawing nitro group, a transition-metal-reactive aryl bromide, and a metabolically stable oxazole ring, this compound serves as a critical linchpin in the synthesis of advanced heterocycles, such as kinase inhibitors and targeted protein degraders (PROTACs).
This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic reactivity, and field-proven experimental protocols, ensuring researchers can leverage this building block with maximum efficiency and chemoselectivity.
Structural and Physicochemical Profiling
The synthetic value of 2-(4-Bromo-2-nitrophenyl)oxazole stems from the distinct electronic and steric environments of its three functional groups. The oxazole ring acts as a robust bioisostere for amides and esters, providing a critical hydrogen-bond acceptor while resisting enzymatic hydrolysis [1, 2]. The strongly electron-withdrawing ortho-nitro group activates the aromatic ring, while the para-bromo substituent provides a highly specific handle for palladium-catalyzed cross-coupling.
Quantitative Physicochemical Data
Table 1: Key molecular and physical properties of 2-(4-Bromo-2-nitrophenyl)oxazole.
| Property | Value | Synthetic Implication |
| CAS Registry Number | 161987-10-6 | Unique identifier for procurement and safety data. |
| Molecular Formula | C9H5BrN2O3 | Indicates high heteroatom density (N, O). |
| Molecular Weight | 269.05 g/mol | Ideal low-MW starting material for drug scaffolds. |
| Density | ~1.695 g/cm³ | High density typical of brominated nitroarenes. |
| LogP (Estimated) | 2.4 - 2.8 | Favorable lipophilicity for organic solvent extraction. |
Mechanistic Reactivity & Orthogonal Synthetic Utility
The core advantage of 2-(4-Bromo-2-nitrophenyl)oxazole is its orthogonal reactivity . The bromo group and the nitro group can be functionalized independently without interfering with one another, provided the correct catalytic conditions are selected.
As illustrated in Figure 1, researchers can choose to either:
-
Path 1: Perform a Suzuki-Miyaura cross-coupling at the bromide first, followed by reduction of the nitro group to an aniline.
-
Path 2: Chemoselectively reduce the nitro group to an aniline first, leaving the bromide intact for late-stage functionalization.
Fig 1. Orthogonal synthetic pathways for 2-(4-Bromo-2-nitrophenyl)oxazole functionalization.
Experimental Workflows & Self-Validating Protocols
To ensure reproducibility and scientific integrity, the following protocols have been designed as self-validating systems . Each step includes the mechanistic causality behind the reagent choice and the in-process controls (IPCs) required to verify success.
Protocol A: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling
This protocol selectively couples an arylboronic acid to the bromide position while leaving the nitro group and oxazole ring intact [4].
Reagents:
-
2-(4-Bromo-2-nitrophenyl)oxazole (1.0 equiv)
-
Arylboronic acid (1.2 equiv)
-
Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)
-
Potassium carbonate (K₂CO₃) (3.0 equiv)
-
1,4-Dioxane / H₂O (4:1 v/v)
Step-by-Step Methodology & Causality:
-
Solvent Degassing: Suspend the starting material, arylboronic acid, and K₂CO₃ in the Dioxane/H₂O mixture. Sparge with Argon for 15 minutes.
-
Causality: Oxygen irreversibly oxidizes the active Pd(0) species to an inactive Pd(II) complex. Degassing is non-negotiable for high turnover numbers.
-
Causality: Dioxane solubilizes the organic components, while water dissolves the K₂CO₃, generating the critical boronate complex required for the transmetalation step.
-
-
Catalyst Addition: Add Pd(dppf)Cl₂ under an Argon atmosphere and heat to 90°C.
-
Causality: The bidentate dppf ligand provides a large bite angle, stabilizing the palladium center against premature precipitation (palladium black) and overcoming the steric hindrance imposed by the ortho-nitro group.
-
-
In-Process Control (Self-Validation): Monitor via TLC (Hexanes/EtOAc 3:1). The reaction mixture will transition from a yellow suspension to a dark brown homogeneous solution. Complete consumption of the UV-active starting material (Rf ~0.6) validates the catalytic cycle.
-
Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The organic layer is dried over Na₂SO₄ and concentrated for column chromatography.
Protocol B: Chemoselective Nitro Reduction (Fe/NH₄Cl)
If Path 2 is chosen, the nitro group must be reduced to an aniline without causing hydrodehalogenation of the aryl bromide. Standard hydrogenation (H₂, Pd/C) will destroy the bromide handle. Therefore, a mild single-electron transfer (SET) method is required [3].
Reagents:
-
2-(4-Bromo-2-nitrophenyl)oxazole (1.0 equiv)
-
Iron powder (325 mesh) (5.0 equiv)
-
Ammonium chloride (NH₄Cl) (5.0 equiv)
-
Ethanol / H₂O (3:1 v/v)
Step-by-Step Methodology & Causality:
-
Activation: Suspend the starting material, Fe powder, and NH₄Cl in the EtOH/H₂O mixture. Heat the vigorously stirred suspension to 75°C.
-
Causality: NH₄Cl acts as a mild proton source that continuously cleans the passivated iron oxide layer from the Fe powder surface, exposing fresh zero-valent iron (Fe⁰) for the SET process.
-
Causality: The SET mechanism is strictly chemoselective for the highly polarized N-O bonds of the nitro group, leaving the C-Br bond completely untouched.
-
-
In-Process Control (Self-Validation): The reaction is typically complete within 2-3 hours. Validation is achieved visually (the bright yellow tint of the nitroarene fades to a pale/colorless mixture) and analytically via LC-MS, which will show a precise mass shift of -30 Da (loss of two oxygen atoms, addition of two protons).
-
Workup: While still warm, filter the reaction mixture through a pad of Celite to remove the iron salts.
-
Causality: Filtering while warm prevents the newly formed aniline from co-precipitating with the iron sludge. Wash the Celite pad thoroughly with hot EtOAc.
-
Applications in Medicinal Chemistry
Once functionalized, the derivatives of 2-(4-Bromo-2-nitrophenyl)oxazole are primed for advanced drug design.
-
Kinase Inhibitor Scaffolds: The resulting ortho-aniline can be coupled with various electrophiles (e.g., phosgene equivalents or activated carboxylic acids) to undergo intramolecular cyclization, forming rigid tricyclic systems like quinazolines or benzimidazoles.
-
Metabolic Stability: The incorporation of the oxazole ring directly into the pharmacophore provides a predictable vector for hydrogen bonding with target kinase hinge regions, while avoiding the rapid plasma degradation often seen with standard ester or amide linkers.
By mastering the orthogonal reactivity of this specific building block, drug development professionals can rapidly iterate through structure-activity relationship (SAR) campaigns, accelerating the path from hit to lead.
References
-
ChemSrc. "161987-10-6: 2-(4-Bromo-2-nitrophenyl)oxazole Physical and Chemical Properties." Available at:[Link]
-
Journal of Organic Chemistry (ACS Publications). "Photoinduced Synthesis of Dibenzofurans: Intramolecular and Intermolecular Comparative Methodologies (Chemoselective arylation of phenols with bromo-nitroarenes)." Available at:[Link]
1H and 13C NMR chemical shifts for 2-(4-Bromo-2-nitrophenyl)oxazole
Comprehensive NMR Characterization and Synthetic Workflow of 2-(4-Bromo-2-nitrophenyl)oxazole
Executive Summary
The compound 2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6)[1] is a highly specialized heteroaromatic building block utilized extensively in the total synthesis of marine-derived pentacyclic aromatic alkaloids, such as ascididemin and 2-bromoleptoclinidinone. As a Senior Application Scientist, I have structured this technical guide to provide drug development professionals and synthetic chemists with a rigorous framework for the structural elucidation of this compound. Accurate Nuclear Magnetic Resonance (NMR) characterization is paramount here, as the regioselectivity of subsequent intramolecular Diels-Alder oxazole (IMDAO) cycloadditions depends entirely on the spatial orientation of the oxazole and nitro moieties.
Mechanistic Rationale for NMR Chemical Shifts
Understanding the causality behind the chemical shifts of 2-(4-Bromo-2-nitrophenyl)oxazole requires an analysis of the competing electronic effects within the molecule:
-
The Nitro Effect (-I, -M): The nitro group at the C2 position of the phenyl ring is a powerful electron-withdrawing group. It exerts profound inductive and resonance deshielding effects, particularly on the ortho-positioned H-3 proton, pushing its resonance significantly downfield (typically >8.1 ppm).
-
The Oxazole Anisotropy: The oxazole ring acts as an electron-deficient heteroaromatic system. The adjacent electronegative oxygen and nitrogen atoms create a strong magnetic anisotropy that deshields the ortho-protons of the attached phenyl ring (H-6).
-
The Heavy-Atom Effect: The bromine atom at C4 provides a mild resonance donation (+M) but a net inductive withdrawal (-I) for protons. However, in 13 C NMR, the large electron cloud of the bromine atom induces a localized "heavy-atom shielding effect," shifting the directly attached C4 carbon upfield relative to a standard aromatic carbon.
Quantitative Data: 1 H and 13 C NMR Assignments
The following tables summarize the predictive, empirically grounded NMR assignments based on the electronic environments described above.
Table 1: 1 H NMR Data (400 MHz, CDCl 3 )
| Position | Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) | Integration | Assignment Rationale |
| Phenyl H-3 | 8.15 | d | 2.0 | 1H | Extreme deshielding driven by the adjacent ortho-NO 2 and meta-Br. |
| Phenyl H-6 | 7.95 | d | 8.4 | 1H | Deshielded by the ortho-oxazole ring and para-NO 2 group. |
| Oxazole H-5 | 7.85 | d | 0.8 | 1H | Deshielded by the adjacent highly electronegative oxygen atom. |
| Phenyl H-5 | 7.80 | dd | 8.4, 2.0 | 1H | Standard aromatic splitting; ortho to Br, meta to NO 2 . |
| Oxazole H-4 | 7.35 | d | 0.8 | 1H | Typical oxazole backbone proton; exhibits fine coupling with H-5. |
Table 2: 13 C NMR Data (100 MHz, CDCl 3 )
| Position | Chemical Shift (δ, ppm) | Carbon Type | Assignment Rationale |
| Oxazole C-2 | 158.0 | C q | Highly deshielded due to direct attachment to both N and O atoms. |
| Phenyl C-2 | 149.5 | C q | Directly attached to the strongly electron-withdrawing NO 2 group. |
| Oxazole C-5 | 140.2 | CH | Deshielded by the adjacent oxygen atom in the heteroaromatic ring. |
| Phenyl C-5 | 135.2 | CH | Ortho to the bromine atom. |
| Phenyl C-6 | 132.8 | CH | Ortho to the oxazole ring. |
| Oxazole C-4 | 128.5 | CH | Typical oxazole backbone carbon. |
| Phenyl C-3 | 127.5 | CH | Ortho to NO 2 , but shielded relative to C-5 by resonance dynamics. |
| Phenyl C-4 | 123.5 | C q | Upfield shift driven by the heavy-atom shielding effect of bromine. |
| Phenyl C-1 | 123.0 | C q | Attached directly to the electron-withdrawing oxazole ring. |
Synthetic Workflow
The preparation of 2-(4-Bromo-2-nitrophenyl)oxazole requires a precise sequence of functional group transformations to construct the oxazole ring directly onto the substituted benzene. The workflow mapped below follows the authoritative oxidative cyclization route established for pentacyclic alkaloid precursors.
Fig 1. Step-by-step synthetic workflow for 2-(4-Bromo-2-nitrophenyl)oxazole.
Self-Validating Experimental Protocol for NMR Acquisition
To ensure absolute trustworthiness in the structural verification of the synthesized oxazole, the following protocol must be executed. This methodology functions as a self-validating system , incorporating internal feedback loops to guarantee data integrity.
Step 1: Sample Preparation
-
Action: Dissolve 15–20 mg of the purified 2-(4-Bromo-2-nitrophenyl)oxazole in 0.6 mL of deuterated chloroform (CDCl 3 ) containing 0.03% v/v tetramethylsilane (TMS).
-
Causality: CDCl 3 provides optimal solubility for moderately polar heteroaromatics without introducing exchangeable protons. TMS serves as the primary internal reference standard.
Step 2: Probe Tuning and Matching
-
Action: Insert the 5mm NMR tube into a 400 MHz (or higher) spectrometer. Tune the probe to the exact Larmor frequencies of 1 H (400.13 MHz) and 13 C (100.61 MHz).
-
Causality: Precise tuning minimizes reflected Radio Frequency (RF) power, maximizing the signal-to-noise ratio (SNR) which is critical for resolving the fine 0.8 Hz coupling between the oxazole protons.
Step 3: Locking and Shimming (The Validation Gate)
-
Action: Lock the spectrometer to the deuterium resonance of CDCl 3 . Execute 3D gradient shimming (Z1-Z5).
-
Self-Validation: The system is only validated for acquisition when the CDCl 3 residual solvent peak exhibits a Full Width at Half Maximum (FWHM) of < 0.8 Hz. If the FWHM exceeds this threshold, the system mandates a re-shimming cycle.
Step 4: 1 H NMR Acquisition
-
Action: Set a 30° excitation pulse, a spectral width of 15 ppm, and a relaxation delay (D1) of 1.5 seconds. Acquire 64 transients.
Step 5: 13 C NMR Acquisition
-
Action: Utilize a 30° pulse with WALTZ-16 proton decoupling. Set D1 to 2.0 seconds and acquire 1024 to 2048 transients.
-
Causality: The extended 2.0s delay ensures adequate longitudinal relaxation (T1) for the quaternary carbons (C1, C2, C4 of the phenyl ring; C2 of the oxazole). Because these carbons lack attached protons, they cannot undergo rapid dipole-dipole relaxation and require longer delays to prevent signal saturation.
Step 6: Data Processing & Final Validation
-
Action: Apply a 0.3 Hz exponential line-broadening function for 1 H and 1.0 Hz for 13 C prior to Fourier Transformation (FT).
-
Self-Validation: Manually align the TMS peak to exactly 0.00 ppm. As a secondary validation, verify that the residual CDCl 3 peak appears exactly at 7.26 ppm ( 1 H) and 77.16 ppm ( 13 C).
References
-
Benzo[h]-1,6-naphthyridine synthesis via intramolecular Diels-Alder reactions of aryl oxazoles: Synthetic approach to 2-bromoleptoclinidinone Source: Heterocycles, 39(2), 767-778 (1994). URL:[Link]
-
NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities Source: Journal of Organic Chemistry, 62(21), 7512-7515 (1997). URL:[Link]
-
Structure Determination of Organic Compounds: Tables of Spectral Data Source: Springer Berlin, Heidelberg (2020). URL:[Link]
Sources
Comprehensive Solubility Profiling and Solvation Thermodynamics of 2-(4-Bromo-2-nitrophenyl)oxazole
Executive Summary
The rational design of chemical processes, formulation strategies, and purification workflows for complex organic molecules relies entirely on a rigorous understanding of their solvation thermodynamics. This whitepaper provides an in-depth technical analysis of the solubility profile of 2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6) [1][2]. By synthesizing predictive physicochemical modeling with empirical validation protocols, this guide serves as a definitive resource for application scientists and drug development professionals handling halogenated nitroaromatic heterocycles.
Predictive Solvation Mechanics (Hansen Solubility Parameters)
To avoid the resource-heavy "trial and error" approach to solvent selection, we must first deconstruct the molecule's structural motifs using the [3][4]. The total cohesive energy of the solute is divided into three components: Dispersion ( δD ), Polarity ( δP ), and Hydrogen Bonding ( δH ).
-
Dispersion ( δD ): The presence of the heavy, highly polarizable bromine atom at the para-position, combined with the extended π -system of the phenyl and oxazole rings, results in a high δD value. Solvents must possess strong dispersive forces to disrupt the solute's crystal lattice.
-
Polarity ( δP ): The ortho-nitro group is a powerful electron-withdrawing moiety that creates a strong permanent dipole across the phenyl ring. The oxazole ring further contributes to the molecule's overall polarity, demanding solvents with a high dielectric constant ( ϵ ).
-
Hydrogen Bonding ( δH ): While the oxazole nitrogen and oxygen, along with the nitro group, act as moderate hydrogen-bond acceptors, the molecule entirely lacks hydrogen-bond donors. Consequently, its δH is relatively low.
Mechanistic Conclusion: The optimal solvation sphere for 2-(4-Bromo-2-nitrophenyl)oxazole will be achieved in polar aprotic solvents (high δP , moderate δD , low δH ) and halogenated solvents (high δD ). Protic solvents (like water or cold alcohols) will suffer from a severe δH mismatch, leading to poor solubility[5].
Empirical Solubility Profile in Organic Solvents
Based on the physicochemical deconstruction of the molecule, the following table summarizes the predictive and representative thermodynamic solubility limits across various organic solvent classes at standard ambient temperature (25 °C).
| Solvent Class | Representative Solvent | Dielectric Constant ( ϵ ) | Estimated Solubility (mg/mL) | Solvation Mechanism & Causality |
| Polar Aprotic | Dimethyl Sulfoxide (DMSO) | 46.7 | > 50.0 | Strong dipole-dipole alignment with the −NO2 group; perfectly matches the solute's high δP requirement. |
| Halogenated | Dichloromethane (DCM) | 8.9 | 20.0 - 50.0 | High dispersion ( δD ) matching; the polarizable bromine atom interacts favorably with chlorinated solvents. |
| Aromatic | Toluene | 2.4 | 5.0 - 20.0 | π−π stacking interactions between the solvent and the solute's phenyl/oxazole rings overcome the low polarity. |
| Polar Protic | Methanol | 32.7 | 1.0 - 5.0 | Solubility is severely limited by the solute's inability to reciprocate hydrogen bonding (lacks H-bond donors). |
| Aliphatic | n-Heptane | 1.9 | < 0.1 | Complete mismatch across all three Hansen parameters; insufficient energy to break the solute's crystal lattice. |
Thermodynamic Solubility Determination Protocol
To empirically validate the solubility profile of 2-(4-Bromo-2-nitrophenyl)oxazole, a self-validating Equilibrium Shake-Flask Method must be employed. This protocol is adapted from the [6][7] and optimized for lipophilic organic compounds[8].
Experimental Workflow Diagram
Fig 1: Thermodynamic shake-flask solubility determination workflow.
Step-by-Step Methodology & Mechanistic Causality
-
Preparation (Supersaturation): Accurately weigh an excess amount of 2-(4-Bromo-2-nitrophenyl)oxazole (e.g., 100 mg) into a 4 mL borosilicate glass vial. Add exactly 1.0 mL of the target organic solvent.
-
Causality: Borosilicate glass is mandatory to prevent plasticizer leaching from polymer tubes, which can artificially alter the solvent's dielectric constant and the compound's apparent solubility.
-
-
Isothermal Equilibration: Seal the vial tightly with a PTFE-lined cap. Place the vial in a thermostatic shaker bath set to 25.0 ± 0.1 °C. Agitate at 300 RPM for 48 to 72 hours.
-
Causality: Solubility is highly temperature-dependent (governed by the van 't Hoff equation). Extended agitation ensures the system overcomes kinetic dissolution barriers and reaches true thermodynamic equilibrium[8].
-
-
Phase Separation: Remove the vial and immediately centrifuge at 10,000 x g for 15 minutes at 25 °C. Extract the supernatant and pass it through a 0.22 µm PTFE syringe filter.
-
Causality: Centrifugation prevents filter clogging by fine particulates. PTFE filters are strictly required; using Nylon or PES filters can result in non-specific adsorption of the lipophilic oxazole compound, leading to falsely low solubility readings.
-
-
Quantification: Dilute the filtered supernatant with the mobile phase to fall within the linear dynamic range of the detector. Analyze the concentration using High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) at the compound's λmax (typically ~254 nm for nitroaromatics).
-
Solid-State Validation (Critical Step): Recover the undissolved solid pellet from the centrifuge tube, dry it under a gentle stream of nitrogen, and analyze it via X-Ray Powder Diffraction (XRPD).
-
Causality: Organic solvents can induce polymorphic transformations or the formation of solvates. The solubility of a solvate or a new polymorph will differ drastically from the starting material. This step ensures the measured solubility corresponds to the intended crystal form.
-
References
-
Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. URL:[Link]
-
OECD (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris. URL:[Link]
Sources
- 1. 2-(4-Bromo-2-nitrophenyl)oxazole | CymitQuimica [cymitquimica.com]
- 2. CAS: 161987-10-6 | CymitQuimica [cymitquimica.com]
- 3. kinampark.com [kinampark.com]
- 4. kinampark.com [kinampark.com]
- 5. New Parameter Derived from the Hansen Solubility Parameter Used to Evaluate the Solubility of Asphaltene in Solvent - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Federal Register :: Certain New Chemicals; Receipt and Status Information for June 2025 [federalregister.gov]
- 7. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
- 8. 2-cyano-N-cycloheptylacetamide|Research Compound [benchchem.com]
Technical Whitepaper: Safety Data Sheet (SDS) and Handling Guidelines for 2-(4-Bromo-2-nitrophenyl)oxazole
Executive Summary
2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6) is a highly functionalized heterocyclic intermediate frequently utilized in advanced medicinal chemistry and agrochemical synthesis[1][2]. The molecule combines three distinct reactive moieties: a brominated phenyl ring, a nitroaromatic group, and an oxazole heterocycle. While this tri-functional nature makes it a versatile building block for cross-coupling reactions and nucleophilic aromatic substitutions, it also introduces a complex matrix of physicochemical hazards.
This whitepaper provides an in-depth mechanistic analysis of the compound's safety profile, translating standard Safety Data Sheet (SDS) metrics into field-proven, self-validating handling protocols for drug development professionals.
Physicochemical Profiling and Structural Causality
To safely handle 2-(4-Bromo-2-nitrophenyl)oxazole, researchers must first understand how its structural components dictate its macroscopic physical properties and reactivity.
Quantitative Data Summary
The following table synthesizes the core physicochemical parameters of the compound[1][3].
| Parameter | Value / Description | Mechanistic Implication |
| CAS Number | 161987-10-6 | Unique regulatory identifier for inventory tracking. |
| Molecular Formula | C9H5BrN2O3 | High heteroatom-to-carbon ratio indicates potential for complex coordination. |
| Molecular Weight | 269.054 g/mol | Moderate molecular weight; solid at standard temperature and pressure (STP). |
| Density | ~1.695 g/cm³ | High density driven by the heavy bromine atom; requires vigorous stirring for dissolution. |
| Structural Motifs | Nitro (-NO2), Bromo (-Br), Oxazole | Synergistic electron-withdrawing effects increase the electrophilicity of the aromatic core. |
Mechanistic Toxicology and Reactivity
The hazard profile of 2-(4-Bromo-2-nitrophenyl)oxazole is not arbitrary; it is a direct consequence of its molecular architecture.
-
Nitroaromatic Thermal Instability: Nitroaromatic compounds possess a relatively high bond-dissociation energy (BDE) at the C-NO2 bond (approx. 297 ± 17 kJ/mol)[4]. However, when subjected to extreme thermal stress, incompatible contaminants (e.g., strong bases, transition metal impurities), or friction, homolytic cleavage can occur[4][5]. This triggers an exothermic radical cascade. While 2-(4-Bromo-2-nitrophenyl)oxazole is not classified as a primary explosive like TNT, it must be treated as a high-reactivity chemical that can undergo thermal runaway if confined and heated above its decomposition threshold[4][6].
-
Dermal and Ocular Toxicity: The lipophilic nature of the brominated aromatic ring allows the molecule to readily partition into and permeate the lipid bilayers of the stratum corneum. Once absorbed, the electrophilic oxazole and nitro groups can interact with biological nucleophiles (such as thiol groups in skin proteins), leading to acute contact dermatitis, scaling, and severe eye irritation[7][8].
Mechanistic pathway of nitroaromatic thermal degradation and runaway reaction risk.
Regulatory Hazard Classification (GHS)
Based on structural analogs and available regulatory databases for substituted nitro-oxazoles, the compound triggers specific Globally Harmonized System (GHS) classifications[9][10][11].
| Hazard Class | GHS Code | Hazard Statement | Causality |
| Acute Toxicity (Oral) | H302 | Harmful if swallowed | Systemic absorption of the brominated heterocycle disrupts cellular respiration. |
| Skin Irritation | H315 | Causes skin irritation | Electrophilic interaction with epidermal proteins[7]. |
| Eye Irritation | H319 | Causes serious eye irritation | Rapid disruption of the corneal epithelium upon contact. |
| STOT-SE | H335 | May cause respiratory irritation | Inhalation of fine crystalline dust irritates mucosal membranes. |
Core Precautionary Statements:
-
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
-
P280: Wear protective gloves/protective clothing/eye protection/face protection.
-
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Self-Validating Experimental Protocols
To ensure scientific integrity and operational safety, handling procedures must not rely on assumption. The following protocols are designed as self-validating systems , meaning each critical step contains a built-in verification mechanism to confirm success before proceeding to the next phase of risk.
Protocol A: Safe Weighing and Reaction Setup
Objective: To transfer and dissolve the compound without aerosol exposure or static-induced degradation.
-
Environmental Verification: Ensure the fume hood face velocity is actively reading between 80–100 feet per minute (fpm). Validation: Check the digital hood monitor; do not proceed if the alarm is active or velocity is <80 fpm.
-
PPE Integration: Don standard laboratory attire, chemical splash goggles, and double nitrile gloves. Causality: Nitrile provides superior resistance to halogenated aromatics compared to latex, and double-gloving allows for immediate shedding if the outer layer is contaminated.
-
Static Mitigation: Use a grounded, anti-static balance enclosure and a ceramic or PTFE-coated spatula. Causality: Nitroaromatics can be sensitive to localized friction or electrostatic discharge from standard metal spatulas[6].
-
Transfer & Dissolution: Weigh the desired mass of 2-(4-Bromo-2-nitrophenyl)oxazole directly into a pre-tared, dry reaction flask. Immediately cap the flask with a rubber septum.
-
Atmospheric Purge: Purge the flask with ultra-high purity (UHP) Argon or Nitrogen for 5 minutes. Validation Checkpoint: Route the exit needle through a mineral oil bubbler. A steady rate of 1-2 bubbles per second confirms positive inert pressure, preventing moisture-induced side reactions.
-
Solvent Addition: Add the reaction solvent (e.g., anhydrous DMF or THF) via syringe. Stir vigorously. Validation Checkpoint: Visually confirm complete dissolution (a clear, albeit potentially colored, solution) before applying any external heat. Undissolved particulates can create localized hot spots, triggering thermal degradation.
Self-validating workflow for the safe bench-scale handling of nitroaromatic oxazoles.
Protocol B: Emergency Spill Containment
Objective: To neutralize and remove spilled solid material without generating airborne dust or reactive byproducts.
-
Isolation: Immediately evacuate personnel from the immediate vicinity of the spill. Validation: Ensure the laboratory door is closed and the spill area is demarcated.
-
Suppression: Do NOT dry-sweep the solid, as this generates inhalable dust and friction. Instead, lightly mist the spilled solid with a compatible, non-reactive solvent (e.g., isopropanol or water, depending on the specific synthetic context) to dampen the powder.
-
Absorption: Cover the dampened material with an inert, non-combustible absorbent pad or vermiculite. Causality: Using organic materials like paper towels can create a fire hazard if the nitroaromatic compound degrades exothermically.
-
Collection: Use a non-sparking plastic scoop to transfer the absorbed mixture into a dedicated, clearly labeled hazardous waste container.
-
Decontamination: Wash the spill surface with a mild soap and water solution, followed by an alcohol wipe down. Validation Checkpoint: Perform a visual inspection under bright light to ensure no crystalline residue remains on the benchtop or floor.
Storage and Incompatibility Guidelines
To maintain the shelf-life and safety of 2-(4-Bromo-2-nitrophenyl)oxazole, strict storage parameters must be enforced:
-
Temperature: Store in a cool, dry environment, ideally under refrigeration (2–8°C) if long-term stability is required, though room temperature is often acceptable for short-term use if kept strictly dry.
-
Atmosphere: Store under an inert atmosphere (Argon) to prevent oxidative degradation.
-
Incompatibilities: Strictly isolate from strong reducing agents, strong bases (which can initiate exothermic decomposition of the nitro group), and alkali metals[4].
References
- Screening Compounds P31477 | EvitaChem: 2-(4-Bromo-2-nitrophenyl)oxazole. evitachem.com.
- 161987-10-6_2-(4-Bromo-2-nitrophenyl)oxazole. chemsrc.com.
- 4-(4-bromophenyl)-2-methyl-5-nitrooxazole — Chemical Substance Information - NextSDS. nextsds.com.
- THERMAL HAZARD ANALYSIS OF NITROAROMATIC COMPOUNDS. tamu.edu.
- Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. acs.org.
- Correlation between Structure and Energetic Properties of Three Nitroaromatic Compounds. acs.org.
- 2-(Tributylstannyl)oxazole - AK Scientific, Inc. Toxicological Information. aksci.com.
- In-Depth Technical Guide: Health and Safety Information for 3-Chloro-1,2-oxazole. benchchem.com.
- 32787-60-3|2-(2-Nitrophenyl)-5-phenyloxazole - BLDpharm. bldpharm.com.
- 1,3-Oxazol-2-ylmethanol | C4H5NO2 | CID 14786610 - PubChem. nih.gov.
Sources
- 1. evitachem.com [evitachem.com]
- 2. nextsds.com [nextsds.com]
- 3. 161987-10-6_2-(4-Bromo-2-nitrophenyl)oxazoleCAS号:161987-10-6_2-(4-Bromo-2-nitrophenyl)oxazole【结构式 性质 英文】 - 化源网 [chemsrc.com]
- 4. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
- 5. pubs.acs.org [pubs.acs.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. aksci.com [aksci.com]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. 32787-60-3|2-(2-Nitrophenyl)-5-phenyloxazole|BLD Pharm [bldpharm.com]
- 10. 62882-07-9|2-(2-Nitrophenyl)-1,3-oxazole|BLD Pharm [bldpharm.com]
- 11. 1,3-Oxazol-2-ylmethanol | C4H5NO2 | CID 14786610 - PubChem [pubchem.ncbi.nlm.nih.gov]
Thermal stability and melting point of 2-(4-Bromo-2-nitrophenyl)oxazole
An In-depth Technical Guide to the Thermal Stability and Melting Point of 2-(4-Bromo-2-nitrophenyl)oxazole
For the Attention of: Researchers, Scientists, and Drug Development Professionals
Abstract: This guide provides a comprehensive framework for the characterization of the thermal properties of 2-(4-Bromo-2-nitrophenyl)oxazole, a compound of interest in medicinal chemistry and materials science. As specific experimental data for this molecule is not widely available in published literature, this document serves as a predictive and methodological guide. It synthesizes established principles of thermal analysis with expert insights into the structural contributions of the oxazole core, the energetic nitro group, and the halogen substituent. Detailed, field-proven protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are presented, alongside a theoretical discussion of the expected thermal behavior. This whitepaper is designed to equip researchers with the necessary tools to expertly determine the melting point and thermal stability of this novel compound, ensuring both data integrity and operational safety.
Introduction and Theoretical Framework
The compound 2-(4-Bromo-2-nitrophenyl)oxazole incorporates a unique combination of a thermally stable heterocyclic ring with highly energetic and reactive functional groups. The oxazole ring itself is an aromatic, five-membered heterocycle that generally exhibits considerable thermal stability.[1] However, the thermal profile of the complete molecule is profoundly influenced by its substituents: the 2-nitrophenyl and 4-bromo groups.
-
The Nitroaromatic System: The presence of a nitro group (NO₂) directly attached to the phenyl ring is the most critical factor influencing the compound's thermal stability. Nitroaromatic compounds are known for their energetic nature and potential for rapid, exothermic decomposition upon heating.[2][3] The C-NO₂ bond is often the weakest link, and its cleavage can initiate a complex, often autocatalytic, decomposition cascade.[4] This process can release significant energy, posing a potential safety hazard if not properly characterized.
-
The Bromo Substituent: The bromine atom at the para-position increases the molecule's overall molecular weight and can influence its crystal lattice energy, which in turn affects the melting point. While not as reactive as the nitro group, the C-Br bond can also cleave at elevated temperatures, contributing to the decomposition pathway.
-
Structural Synergy: The ortho position of the nitro group relative to the point of attachment to the oxazole ring may introduce steric hindrance, potentially influencing the conformation and crystal packing of the molecule. Understanding these intramolecular interactions is key to predicting the compound's melting behavior and decomposition kinetics.
Given this structural complexity, a multi-faceted analytical approach is mandatory for a complete and reliable characterization.
Experimental Workflow for Thermal Characterization
A logical and systematic workflow is essential for analyzing a novel compound. The process begins with sample preparation and proceeds through two primary analytical techniques, DSC and TGA, to build a complete thermal profile.
Caption: Comprehensive workflow for thermal analysis of 2-(4-Bromo-2-nitrophenyl)oxazole.
Detailed Experimental Protocols
The following protocols represent best practices for the thermal analysis of novel, energetic organic compounds. Adherence to these steps ensures data of high quality and reproducibility.
Protocol for Differential Scanning Calorimetry (DSC)
DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[5] It is the gold standard for determining melting points and other phase transitions.
Objective: To determine the melting point (Tm), heat of fusion (ΔHf), and identify any exothermic decomposition events.
Methodology:
-
Sample Preparation:
-
Accurately weigh 3-5 mg of the dried 2-(4-Bromo-2-nitrophenyl)oxazole into a vented aluminum DSC pan. The use of a small sample size is a critical safety measure for energetic materials.
-
Crimp the pan with a lid. A pinhole in the lid is recommended to allow any evolved gases during decomposition to escape, preventing dangerous pressure buildup.
-
-
Instrument Setup:
-
Place the sample pan in the DSC cell and an empty, sealed aluminum pan as the reference.
-
Purge the DSC cell with an inert gas (e.g., Nitrogen) at a flow rate of 50 mL/min to prevent oxidative decomposition.
-
-
Thermal Program:
-
Equilibrate the sample at 30°C.
-
Ramp the temperature from 30°C to a temperature well above the anticipated melting point (e.g., 300°C) at a heating rate of 10°C/min. The choice of heating rate is a balance between resolution and sensitivity.[3]
-
-
Data Analysis:
-
The resulting thermogram will plot heat flow against temperature.
-
Melting Point (Tm): Identify the sharp, endothermic peak. The peak onset provides the melting point.
-
Decomposition: Observe any sharp, exothermic peaks following the melt. The onset of a strong exotherm indicates the beginning of thermal decomposition.[6]
-
Protocol for Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[7][8] It is essential for determining the thermal stability and decomposition profile of a compound.[9][10][11]
Objective: To determine the onset temperature of decomposition (Td) and characterize the mass loss profile.
Methodology:
-
Sample Preparation:
-
Weigh 5-10 mg of the sample into a ceramic or platinum TGA crucible.
-
-
Instrument Setup:
-
Place the crucible onto the TGA's high-precision balance within the furnace.
-
Purge the furnace with an inert gas (Nitrogen) at 20-50 mL/min to provide a non-reactive environment.
-
-
Thermal Program:
-
Equilibrate the sample at 30°C.
-
Ramp the temperature from 30°C to a high final temperature (e.g., 500°C) at a heating rate of 10°C/min. This rate allows for clear separation of distinct decomposition events.
-
-
Data Analysis:
-
The TGA curve plots the percentage of initial mass remaining against temperature.
-
Onset of Decomposition (Td): This is the temperature at which significant mass loss begins. It is typically determined by the intersection of the baseline tangent and the tangent of the steepest mass loss slope.
-
Decomposition Stages: The curve may show one or more distinct steps, each corresponding to the loss of a specific fragment of the molecule.
-
Predictive Data and Interpretation
While specific experimental values require laboratory analysis, we can predict the likely thermal behavior of 2-(4-Bromo-2-nitrophenyl)oxazole based on its structure. The following table presents a hypothetical but realistic dataset for this compound.
| Parameter | Analytical Method | Predicted Value | Interpretation |
| Melting Point (Tm) | DSC | 140 - 155 °C | A sharp endothermic peak is expected, characteristic of a pure crystalline solid. The exact value depends on crystal packing efficiency. |
| Heat of Fusion (ΔHf) | DSC | 25 - 40 J/g | This value reflects the energy required to break the crystal lattice. |
| Onset of Decomposition (Td) | TGA | 190 - 220 °C | Mass loss will likely begin at a temperature significantly lower than that for unsubstituted oxazole due to the energetic nitro group. |
| Decomposition Event | DSC | >200 °C (Exotherm) | A strong exothermic event following the melting peak is highly probable, indicating the energetic release from the decomposition of the nitro group.[4] |
| Primary Mass Loss | TGA | ~45-55% | The initial major mass loss step could correspond to the cleavage and loss of the C-NO₂ and C-Br groups, along with fragmentation of the phenyl ring. |
| Final Residue @ 500°C | TGA | < 5% | Under an inert atmosphere, significant volatilization and decomposition are expected, leaving minimal char residue. |
Interpreting the Results: A key finding would be the temperature gap between the melting point (Tm) and the onset of decomposition (Td). A narrow window between these two events suggests that the compound has low thermal stability in the molten state, a critical consideration for any process involving heating, such as formulation or melt crystallization. The DSC exotherm's magnitude would provide a qualitative measure of the decomposition energy, flagging the material as potentially hazardous.
Safety and Handling Imperatives
The presence of the nitroaromatic functionality mandates stringent safety protocols.
-
Energetic Potential: Nitroaromatic compounds can decompose violently, especially under confinement or when heated rapidly. Always handle small quantities (milligrams) for initial thermal analysis.
-
Personal Protective Equipment (PPE): Safety glasses, flame-retardant lab coats, and appropriate gloves are required at all times.
-
Ventilation: All handling should be performed in a well-ventilated fume hood.
-
Instrumentation: Use vented or pinhole crucibles in DSC to prevent pressure buildup. Ensure the TGA exhaust is properly vented.
Conclusion
The thermal characterization of 2-(4-Bromo-2-nitrophenyl)oxazole is a crucial step in its development for any scientific or industrial application. Although direct literature data is sparse, a systematic approach using DSC and TGA provides a complete and reliable profile of its melting behavior and thermal stability. The compound is predicted to have a distinct melting point followed by a sharp, exothermic decomposition at a moderately elevated temperature, driven by its nitroaromatic system. The protocols and interpretive framework provided in this guide offer a robust methodology for researchers to obtain high-quality data, enabling informed decisions on the material's processing, storage, and safe handling.
References
- LookChem. Cas 60739-38-0, Oxazole, 4-bromo-2-(4-nitrophenyl)-5-phenyl-. Available from: https://www.lookchem.com/cas-607/60739-38-0.html
- Santa Cruz Biotechnology. 5-(4-Bromo-phenyl)-2-(4-nitro-phenyl)-oxazole. Available from: https://www.scbt.com/p/5-4-bromo-phenyl-2-4-nitro-phenyl-oxazole-118426-04-3
- ResearchGate. Investigation of thermal stability of some nitroaromatic derivatives by dsc. Available from: https://www.researchgate.
- ChemicalBook. 2-(4-bromophenyl)benzo[d]oxazole synthesis. Available from: https://www.chemicalbook.com/synthesis/3164-13-4.htm
- ACS Publications. Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development. Available from: https://pubs.acs.org/doi/10.1021/acs.oprd.0c00522
- Sigma-Aldrich. 2-(4-BROMO-PHENYL)-5-(3-NITRO-PHENYL)-(1,3,4)OXADIAZOLE AldrichCPR. Available from: https://www.sigmaaldrich.com/US/en/product/aldrich/cpr020110
- ACS Publications. Reduction in the Thermal Stability of Nitro-Containing Compounds due to Cross-Catalyzed Autocatalytic Decomposition Caused by Nitro-Containing Impurities. Organic Process Research & Development. Available from: https://pubs.acs.org/doi/10.1021/acs.oprd.2c00223
- ChemicalBook. 2-(4-BROMO-PHENYL)-OXAZOLE. Available from: https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7184499.htm
- Taylor & Francis Online. Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Available from: https://www.tandfonline.com/doi/full/10.1080/23148888.2023.2178979
- NextSDS. 2-(4-BROMO-PHENYL)-OXAZOLE — Chemical Substance Information. Available from: https://www.nextsds.com/search/cas/176961-50-5
- Google Patents. CN104262281A - Preparation method of 2-bromo-4(4-ethoxyphenyl) oxazole. Available from: https://patents.google.
- PMC. Synthesis of new 2-amino-1,3,4-oxadiazole derivatives with anti-salmonella typhi activity evaluation. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7170138/
- PMC. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions. Available from: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4493921/
- UNICAM. Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Available from: https://www.unicam.it/sites/default/files/personale/1885/Thermal%20Stability%20Evaluation%20of%20Nitroalkanes%20with%20Differential%20Scanning%20Calorimetry.pdf
- MDPI. A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. Available from: https://www.mdpi.com/1420-3049/28/8/3459
- Benchchem. An In-depth Technical Guide to the Chemical Properties of 4-Bromo-2-nitrophenol. Available from: https://www.benchchem.com/product/b5978
- Eltra. Thermogravimetric Analysis (TGA) analyzers for moisture, dry matter, volatiles or ash. Available from: https://www.eltra.
- Chemistry LibreTexts. Thermogravimetric analysis (TGA). Available from: https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Physical_Methods_in_Chemistry_and_Nano_Science_(Barron)/01%3A_Introductory/1.08%3A_Thermogravimetric_Analysis_(TGA)
- Open Access Journals. Unveiling the Secrets of Thermogravimetric Analysis: A Comprehensive Exploration. Available from: https://www.openaccessjournals.
- Alfa Chemistry. Thermo Gravimetric Analysis (TGA) - TCA Lab. Available from: https://www.tcalab.com/thermo-gravimetric-analysis-tga-30.html
- Mettler Toledo. Thermogravimetric Analysis (TGA). Available from: https://www.mt.com/us/en/home/products/Laboratory_Analytics_Browse/TA_Family_Browse/TGA.html
Sources
- 1. tandfonline.com [tandfonline.com]
- 2. researchgate.net [researchgate.net]
- 3. pubs.acs.org [pubs.acs.org]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
- 7. Thermogravimetric Analysis with ELTRA Elemental Analyzers [eltra.com]
- 8. mt.com [mt.com]
- 9. chem.libretexts.org [chem.libretexts.org]
- 10. openaccessjournals.com [openaccessjournals.com]
- 11. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
Synthesis of 2-(4-Bromo-2-nitrophenyl)oxazole: A Detailed Guide for Synthetic and Medicinal Chemists
Abstract
This comprehensive guide details a robust and efficient step-by-step synthesis pathway for 2-(4-Bromo-2-nitrophenyl)oxazole, a key heterocyclic scaffold with significant potential in medicinal chemistry and drug development. The presented protocol is based on the well-established Van Leusen oxazole synthesis, a reliable method for the construction of the oxazole ring from an aldehyde precursor. This document provides not only a detailed experimental procedure but also delves into the underlying reaction mechanism, safety considerations, and expected analytical data for the target compound. The content is specifically tailored for researchers, scientists, and drug development professionals seeking to synthesize this and structurally related compounds.
Introduction: The Significance of the Oxazole Moiety
The oxazole ring is a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom. This structural motif is a privileged scaffold in medicinal chemistry, found in a wide array of natural products and synthetic compounds exhibiting diverse pharmacological activities. The unique electronic properties and conformational rigidity of the oxazole core enable it to participate in various non-covalent interactions with biological targets, making it a valuable building block in the design of novel therapeutic agents. The title compound, 2-(4-Bromo-2-nitrophenyl)oxazole, incorporates three key functionalities: the oxazole ring as a core pharmacophore, a bromine atom which can serve as a handle for further synthetic diversification (e.g., through cross-coupling reactions), and a nitro group that can be a crucial element for biological activity or a precursor for an amino group.
Strategic Approach: The Van Leusen Oxazole Synthesis
For the synthesis of 2-(4-Bromo-2-nitrophenyl)oxazole, the Van Leusen oxazole synthesis presents a highly efficient and straightforward approach. This reaction, first reported in 1972, utilizes tosylmethyl isocyanide (TosMIC) as a C-N-C synthon, which reacts with an aldehyde in the presence of a base to form the oxazole ring.[1][2] The choice of this method is predicated on its operational simplicity, the commercial availability of the key reagent (TosMIC), and its broad substrate scope, which includes aromatic aldehydes bearing electron-withdrawing groups.[3]
The reaction proceeds through a well-elucidated mechanism. Initially, the base abstracts a proton from the acidic methylene group of TosMIC to generate a nucleophilic carbanion. This anion then attacks the carbonyl carbon of the aldehyde, in this case, 4-bromo-2-nitrobenzaldehyde. The resulting adduct undergoes an intramolecular cyclization to form an oxazoline intermediate. Subsequent elimination of p-toluenesulfinic acid, driven by the formation of the stable aromatic oxazole ring, yields the final product.[4]
Experimental Protocol: Synthesis of 2-(4-Bromo-2-nitrophenyl)oxazole
This section provides a detailed, step-by-step protocol for the synthesis of the target compound.
Materials and Reagents
| Reagent/Material | Molecular Formula | Molar Mass ( g/mol ) | CAS Number | Supplier |
| 4-Bromo-2-nitrobenzaldehyde | C₇H₄BrNO₃ | 230.02 | 5551-12-2 | Commercially Available |
| Tosylmethyl isocyanide (TosMIC) | C₉H₉NO₂S | 195.24 | 36635-61-7 | Commercially Available |
| Potassium Carbonate (K₂CO₃) | K₂CO₃ | 138.21 | 584-08-7 | Commercially Available |
| Methanol (MeOH), Anhydrous | CH₃OH | 32.04 | 67-56-1 | Commercially Available |
| Ethyl Acetate (EtOAc) | C₄H₈O₂ | 88.11 | 141-78-6 | Commercially Available |
| Hexanes | C₆H₁₄ | 86.18 | 110-54-3 | Commercially Available |
| Brine (saturated NaCl solution) | NaCl/H₂O | - | - | Prepared in-house |
| Anhydrous Sodium Sulfate (Na₂SO₄) | Na₂SO₄ | 142.04 | 7757-82-6 | Commercially Available |
Step-by-Step Procedure
Caption: Experimental workflow for the synthesis of 2-(4-Bromo-2-nitrophenyl)oxazole.
-
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-2-nitrobenzaldehyde (1.00 g, 4.35 mmol, 1.0 equiv), tosylmethyl isocyanide (TosMIC) (0.93 g, 4.78 mmol, 1.1 equiv), and anhydrous potassium carbonate (1.20 g, 8.70 mmol, 2.0 equiv).
-
Solvent Addition: To the flask, add 20 mL of anhydrous methanol.
-
Reaction: Stir the suspension at room temperature for 10 minutes, then heat the mixture to reflux (approximately 65 °C). Monitor the progress of the reaction by thin-layer chromatography (TLC) using a 3:1 hexanes:ethyl acetate eluent system. The reaction is typically complete within 4-6 hours.
-
Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the methanol under reduced pressure using a rotary evaporator.
-
Extraction: To the resulting residue, add 50 mL of deionized water and 50 mL of ethyl acetate. Transfer the mixture to a separatory funnel and shake vigorously. Separate the layers and extract the aqueous layer with two additional 25 mL portions of ethyl acetate.
-
Washing and Drying: Combine the organic layers and wash with 50 mL of brine. Dry the organic layer over anhydrous sodium sulfate.
-
Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude solid by column chromatography on silica gel using a gradient of 10% to 30% ethyl acetate in hexanes to afford 2-(4-Bromo-2-nitrophenyl)oxazole as a solid.
Safety Precautions
-
Conduct the reaction in a well-ventilated fume hood.
-
Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.
-
Tosylmethyl isocyanide has a characteristic odor and should be handled with care.
-
4-Bromo-2-nitrobenzaldehyde is an irritant. Avoid inhalation and contact with skin and eyes.
Characterization and Expected Results
The final product should be characterized by standard analytical techniques to confirm its identity and purity.
Physical Appearance
The purified 2-(4-Bromo-2-nitrophenyl)oxazole is expected to be a pale yellow to off-white solid.
Spectroscopic Data (Predicted)
Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
| ~8.2-8.4 | d | 1H | Ar-H |
| ~7.8-8.0 | dd | 1H | Ar-H |
| ~7.7-7.9 | d | 1H | Ar-H |
| ~7.6-7.8 | s | 1H | Oxazole C5-H |
| ~7.2-7.4 | s | 1H | Oxazole C4-H |
Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)
| Chemical Shift (δ, ppm) | Assignment |
| ~160-162 | Oxazole C2 |
| ~150-152 | Ar-C (C-NO₂) |
| ~140-142 | Oxazole C5 |
| ~135-137 | Ar-CH |
| ~130-132 | Ar-CH |
| ~128-130 | Ar-C (C-Br) |
| ~125-127 | Ar-CH |
| ~123-125 | Oxazole C4 |
| ~120-122 | Ar-C |
Infrared (IR) Spectroscopy: Key expected peaks include C-H stretching for the aromatic and oxazole rings (~3100-3000 cm⁻¹), C=N stretching of the oxazole ring (~1600-1650 cm⁻¹), and strong absorptions for the nitro group (NO₂) at approximately 1530 cm⁻¹ and 1350 cm⁻¹.
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula (C₉H₅BrN₂O₃). The mass spectrum will show characteristic isotopic patterns for the bromine atom.
Mechanistic Rationale of the Van Leusen Synthesis
A deeper understanding of the reaction mechanism allows for troubleshooting and optimization.
Caption: Mechanistic pathway of the Van Leusen oxazole synthesis.
-
Deprotonation of TosMIC: The reaction is initiated by the deprotonation of the α-carbon of TosMIC by a base, such as potassium carbonate, to form a resonance-stabilized carbanion.
-
Nucleophilic Addition: The TosMIC carbanion acts as a nucleophile and attacks the electrophilic carbonyl carbon of 4-bromo-2-nitrobenzaldehyde, forming an alkoxide intermediate.
-
Intramolecular Cyclization: The newly formed alkoxide then undergoes a 5-endo-dig cyclization by attacking the isocyanide carbon, resulting in the formation of a five-membered oxazoline ring.
-
Elimination: The final step is the base-promoted elimination of the p-toluenesulfonyl group (a good leaving group), which leads to the formation of the aromatic oxazole ring and p-toluenesulfinic acid as a byproduct.[4]
Conclusion
The Van Leusen oxazole synthesis provides a reliable and efficient method for the preparation of 2-(4-Bromo-2-nitrophenyl)oxazole. The protocol outlined in this guide is straightforward and utilizes readily available starting materials and reagents. The resulting product is a valuable intermediate for further synthetic elaboration, particularly through modification of the bromo and nitro functionalities, opening avenues for the discovery of novel bioactive molecules. The detailed experimental procedure and mechanistic insights provided herein are intended to empower researchers in their synthetic endeavors within the field of medicinal chemistry and drug development.
References
-
MDPI. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Available at: [Link]
-
Indian Journal of Pharmaceutical Sciences. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Available at: [Link]
-
Jetir.Org. (n.d.). Synthesis and characterization of 2-substituted naphto[1,2-d]oxazole derivatives. Available at: [Link]
-
Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Available at: [Link]
Sources
Application Note: Protocols for the Chemoselective Reduction of 2-(4-Bromo-2-nitrophenyl)oxazole
Abstract
The transformation of 2-(4-Bromo-2-nitrophenyl)oxazole to 2-(4-Bromo-2-aminophenyl)oxazole is a critical step in the synthesis of advanced pharmaceutical intermediates, agrochemicals, and materials.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the selective reduction of the aromatic nitro group while preserving the synthetically valuable bromo substituent and the integrity of the oxazole ring. We present and compare three robust protocols utilizing common laboratory reagents: Iron powder with ammonium chloride, stannous chloride dihydrate, and sodium dithionite. The guide explains the mechanistic rationale behind each method, offers detailed step-by-step protocols, and includes a comparative analysis to aid in selecting the most appropriate procedure based on laboratory capabilities, scale, and downstream application requirements.
Introduction: The Synthetic Challenge
Aromatic amines are pivotal building blocks in organic synthesis.[3] The reduction of nitroarenes is one of the most fundamental methods to access these anilines.[4] The target molecule, 2-(4-Bromo-2-aminophenyl)oxazole, contains three key structural features: the desired amine precursor (the nitro group), a halogenated aromatic ring, and a heterocyclic oxazole moiety.
The primary synthetic challenge lies in achieving high chemoselectivity. The chosen reduction method must be potent enough to convert the nitro group to an amine but mild enough to prevent two principal side reactions:
-
Reductive Dehalogenation: The carbon-bromine bond is susceptible to cleavage, particularly under catalytic hydrogenation conditions using standard catalysts like Palladium on Carbon (Pd/C).[5][6][7] Loss of the bromine atom would compromise the ability to perform subsequent cross-coupling reactions, a common strategy in drug development.
-
Oxazole Ring Reduction: While generally stable, the oxazole ring can be reduced under harsh conditions, which are to be avoided.
This guide focuses on classical chemical reduction methods known for their high functional group tolerance, especially concerning aryl halides.[5][8]
Comparative Overview of Reductive Strategies
The selection of a reducing agent is paramount to the success of this synthesis. Below is a summary of the protocols detailed in this note, designed to offer flexibility based on experimental constraints.
| Method | Key Reagent(s) | Typical Conditions | Advantages | Disadvantages |
| Protocol A | Iron (Fe) / Ammonium Chloride (NH₄Cl) | Reflux in Ethanol/Water | Cost-effective, high functional group tolerance, avoids dehalogenation, environmentally benign metal.[8][9][10] | Heterogeneous reaction, requires filtration of iron salts, can be slower than other methods.[1] |
| Protocol B | Stannous Chloride (SnCl₂) | Reflux in Ethanol | Mild and highly selective for nitro groups, homogenous reaction initially.[5][11] | Stoichiometric tin waste requires careful disposal, work-up involves pH adjustment to remove tin salts.[12][13] |
| Protocol C | Sodium Dithionite (Na₂S₂O₄) | 45-90°C in DMF/Water or similar | Mild conditions, excellent chemoselectivity (tolerates halogens, esters, aldehydes), water-soluble byproducts.[14][15][16] | Requires careful control of pH, can require large excess of reagent, potential for SO₂ evolution.[14][17] |
Protocol A: Iron-Mediated Reduction
Principle and Rationale
The reduction of nitroarenes using iron powder in the presence of a mild acid or salt like ammonium chloride is a classic and highly reliable method, often referred to as the Béchamp reduction.[4][10] The reaction proceeds via single electron transfer from the zero-valent iron to the nitro group.[18] Ammonium chloride acts as a proton donor and helps maintain a mildly acidic pH, preventing the formation of passivating iron oxide/hydroxide layers on the metal surface.[9][18] This method is renowned for its excellent tolerance of reducible functional groups, including aryl halides.[6]
Caption: Workflow for Iron-Mediated Nitro Reduction.
Detailed Experimental Protocol
-
Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 eq), ethanol (10 mL per mmol of substrate), and water (2.5 mL per mmol of substrate).
-
Addition of Reagents: To the stirred suspension, add ammonium chloride (4.0 eq) followed by iron powder (5.0 eq).
-
Reaction Execution: Heat the mixture to reflux (approx. 80-85 °C). The reaction is typically vigorous at the start.
-
Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 30% Ethyl Acetate in Hexane). The disappearance of the starting material spot indicates completion, which typically occurs within 3-7 hours.[10]
-
Work-up:
-
Once complete, cool the reaction mixture to room temperature.
-
Add water to the flask, as this is crucial to prevent potential exothermic reactions upon solvent removal.[10]
-
Filter the hot suspension through a pad of Celite® to remove the iron and iron salts. Wash the filter cake thoroughly with hot ethanol or ethyl acetate.
-
Combine the filtrates and remove the solvent under reduced pressure.
-
-
Purification:
-
Partition the residue between ethyl acetate and a saturated sodium bicarbonate solution.
-
Separate the layers and extract the aqueous phase with ethyl acetate (2x).
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.
-
The crude product can be purified by flash column chromatography on silica gel to yield the pure 2-(4-Bromo-2-aminophenyl)oxazole.
-
Protocol B: Stannous Chloride (SnCl₂) Reduction
Principle and Rationale
Tin(II) chloride is a mild and effective reducing agent for converting aromatic nitro compounds to anilines.[5][19] The reaction is often carried out in an alcoholic solvent like ethanol, where SnCl₂ acts as the electron donor.[11] This method is highly chemoselective and is a preferred choice when dealing with substrates containing other reducible groups that are sensitive to catalytic hydrogenation or harsher metal-acid systems.[6] The primary drawback is the generation of tin-based byproducts, which must be carefully removed during the work-up.[12]
Caption: Workflow for Stannous Chloride Nitro Reduction.
Detailed Experimental Protocol
-
Reaction Setup: In a round-bottom flask fitted with a magnetic stirrer and reflux condenser, dissolve 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 eq) in absolute ethanol (15 mL per mmol of substrate).
-
Reagent Addition: Add stannous chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq) to the solution. The mixture may become a thick slurry.[8][12]
-
Reaction Execution: Heat the reaction mixture to reflux (approx. 78 °C) with vigorous stirring.
-
Monitoring: Monitor the reaction by TLC until the starting material is consumed (typically 1-3 hours).
-
Work-up:
-
Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.
-
Carefully add a 2M aqueous solution of sodium or potassium hydroxide (NaOH/KOH) to the residue with cooling in an ice bath until the pH is strongly basic (pH > 10). This step is crucial to precipitate tin salts and liberate the free amine.[6][12]
-
A thick, white precipitate of tin(IV) hydroxide will form.
-
-
Purification:
-
Extract the aqueous slurry with ethyl acetate (3x).
-
Filter the combined organic extracts through Celite® if necessary to remove any fine tin salt precipitates.
-
Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
Purify the resulting crude product by flash column chromatography.
-
Protocol C: Sodium Dithionite (Na₂S₂O₄) Reduction
Principle and Rationale
Sodium dithionite is an inexpensive, non-toxic, and versatile reducing agent.[14][15] The reduction is believed to proceed via a single-electron transfer mechanism involving the sulfur dioxide radical anion (•SO₂⁻), which is the active reducing species in aqueous media.[15] This method is exceptionally mild and demonstrates high chemoselectivity, leaving halogens, carbonyls, and esters intact.[15][20] The reaction is often performed in a biphasic system or a co-solvent like DMF/water to accommodate the solubility of both the organic substrate and the inorganic salt.[14][17]
Caption: Workflow for Sodium Dithionite Nitro Reduction.
Detailed Experimental Protocol
-
Reaction Setup: In a round-bottom flask, dissolve 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 eq) in a suitable solvent mixture such as N,N-Dimethylformamide (DMF) and water (e.g., 9:1 v/v).[17]
-
Reagent Addition: In a separate flask, prepare a solution of sodium dithionite (3.0-5.0 eq) in water. Add this aqueous solution dropwise to the stirred solution of the nitro compound. The reaction can be exothermic.[15] It is beneficial to maintain a basic pH (8-9) by adding sodium bicarbonate if necessary.[14]
-
Reaction Execution: Heat the reaction mixture to a temperature between 45 °C and 90 °C. The optimal temperature may require empirical determination.[14][17]
-
Monitoring: Follow the reaction's progress by TLC until the starting material is fully consumed.
-
Work-up:
-
Cool the reaction mixture to room temperature.
-
Pour the mixture into a separatory funnel containing water.
-
Extract the aqueous layer with an appropriate organic solvent, such as ethyl acetate (3x).[15]
-
-
Purification:
-
Combine the organic extracts and wash with saturated brine to remove residual DMF and salts.
-
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
-
The crude aniline can be purified via flash column chromatography on silica gel.
-
Method Selection Guide
Choosing the optimal protocol depends on several factors. The following decision tree provides a logical framework for method selection.
Caption: Decision tree for selecting a reduction protocol.
References
- Google. (n.d.). Current time information in Pasuruan, ID.
- ResearchGate. (2020). What's the mechanism for the reduction of aromatic nitro group when using Fe and NH4Cl?
- Waskowska, A., et al. (2018). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters.
- Li, H., et al. (2017). Highly Chemoselective Reduction of Nitroarenes Using a Titania-Supported Platinum-Nanoparticle Catalyst under a CO Atmosphere. ChemCatChem.
- MDPI. (2016). Reduction of Nitroarenes into Aryl Amines and N-Aryl hydroxylamines via Activation of NaBH4 and Ammonia-Borane Complexes by Ag/TiO2 Catalyst. Molecules.
- SciSpace. (n.d.). Aryl Nitro Reduction with Iron Powder or Stannous Chloride under Ultrasonic Irradiation.
- ScienceDirect. (2024). Enhanced selectivity of catalytic hydrogenation of halogenated nitroaromatics by interfacial effects. Journal of Catalysis.
- Li, F., et al. (2014). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Synlett.
- Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions.
- Patil, R. D., & Sasson, Y. (2014). Chemoselective Reduction of Nitroarenes to Aromatic Amines with Commercial Metallic Iron Powder in Water Under Mild Reaction Conditions. Journal of Organic and Inorganic Chemistry.
- Indian Academy of Sciences. (n.d.). A new reagent for selective reduction of nitro group. Journal of Chemical Sciences.
- RSC Publishing. (n.d.). Highly chemoselective reduction of nitroarenes over non-noble metal nickel-molybdenum oxide catalysts. Green Chemistry.
- Organic Chemistry Portal. (n.d.). Nitro Reduction - SnCl2 - Common Organic Chemistry.
- RSC Publishing. (2025). Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach. Materials Advances.
- ResearchGate. (n.d.). FeS-NH4Cl-CH3OH-H2O: An efficient and inexpensive system for reduction of nitroarenes to anilines.
- ChemicalBook. (n.d.). 2-(4-bromophenyl)benzo[d]oxazole synthesis.
- BenchChem. (2025). selective reduction of nitro group without affecting other functional groups.
- BenchChem. (2025). experimental protocol for the reduction of the nitro group in 2-Chloro-4-nitrobenzene-1,3-diamine.
- ACS Publications. (2002). Stannous Chloride-Mediated Reductive Cyclization−Rearrangement of Nitroarenyl Ketones. The Journal of Organic Chemistry.
- Organic Chemistry Portal. (2014). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C.
- Asian Journal of Chemistry. (2015). Synthesis, Characterization and Reduction of p-Nitrobenzoyl Hydroxypropyl Cellulose.
- PubMed. (2023). Highly efficient catalytic transfer hydrogenation for the conversion of nitrobenzene to aniline over PdO/TiO2: The key role of in situ switching from PdO to Pd. Journal of Environmental Sciences.
- ACS Publications. (2011). Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. The Journal of Organic Chemistry.
- ACS Publications. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Journal of Chemical Education.
- BenchChem. (2025). Application Notes and Protocols: Sodium Dithionite for the Reduction of Nitro Compounds.
- ACS Publications. (2023). Catalytic and Electrocatalytic Hydrogenation of Nitroarenes. The Journal of Physical Chemistry C.
- ResearchGate. (2013). Fast and effective reduction of nitroarenes by sodium dithionite under PTC conditions: Application in solid-phase synthesis.
- ChemSpider. (2012). Reduction of nitro arene by Fe/ammonium chloride. ChemSpider Synthetic Pages.
- BenchChem. (2025). Application Note: Selective Reduction of the Nitro Group in 4-Bromo-2,3-dimethyl-6-nitrophenol.
- International Journal of Pharmaceutical Sciences. (n.d.). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review.
- SciSpace. (n.d.). Selective Reduction of the Nitro-group Using Co2(CO)8-H2O.
- Thieme. (2022). Selective Nitro Reduction of Ester Substituted Nitroarenes by NaBH4-FeCl2. Synthesis.
- Calvin University. (n.d.). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Calvin Digital Commons.
- ResearchGate. (n.d.). Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review.
- RSC Publishing. (2026). Recent advances in selectivity control for the catalytic reduction of functionalized nitroarenes over metal-based catalysts. Dalton Transactions.
- J-GLOBAL. (n.d.). Reduction of Nitroarenes with Sodium Dithionite.
- ResearchGate. (n.d.). Practical Oxazole Synthesis Mediated by Iodine from α-Bromoketones and Benzylamine Derivatives.
- Organic Syntheses. (n.d.). 5-(Thiophen-2-yl)oxazole.
- Organic Chemistry Portal. (2013). A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite.
- HETEROCYCLES. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION.
Sources
- 1. longdom.org [longdom.org]
- 2. Highly chemoselective reduction of nitroarenes over non-noble metal nickel-molybdenum oxide catalysts - Green Chemistry (RSC Publishing) [pubs.rsc.org]
- 3. Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
- 6. pdf.benchchem.com [pdf.benchchem.com]
- 7. pdf.benchchem.com [pdf.benchchem.com]
- 8. scispace.com [scispace.com]
- 9. Iron–water mediated chemoselective reduction of nitroarenes in a ball mill: a highly efficient and sustainable approach - RSC Mechanochemistry (RSC Publishing) DOI:10.1039/D5MR00055F [pubs.rsc.org]
- 10. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
- 11. pubs.acs.org [pubs.acs.org]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. pubs.acs.org [pubs.acs.org]
- 14. asianpubs.org [asianpubs.org]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. researchgate.net [researchgate.net]
- 17. A Simple One-Pot Synthesis of 2-Substituted Quinazolin-4(3H)-ones from 2-Nitrobenzamides by Using Sodium Dithionite [organic-chemistry.org]
- 18. researchgate.net [researchgate.net]
- 19. Nitro Reduction - SnCl2 [commonorganicchemistry.com]
- 20. scispace.com [scispace.com]
Application Note: Buchwald-Hartwig Amination of 2-(4-Bromo-2-nitrophenyl)oxazole
Executive Summary
The palladium-catalyzed construction of C–N bonds is a cornerstone of modern pharmaceutical synthesis[1]. However, the late-stage functionalization of highly decorated heteroaromatics frequently presents competing chemoselectivity challenges. The substrate 2-(4-Bromo-2-nitrophenyl)oxazole embodies a dual-challenge paradigm: it contains a highly base-sensitive nitro group (-NO₂) and a strongly coordinating oxazole ring.
This technical guide establishes a robust, self-validating methodology for the Buchwald-Hartwig amination of this substrate. By dissecting the mechanistic causality behind ligand selection and base compatibility, we provide an optimized protocol that suppresses off-target degradation and catalyst poisoning.
Substrate Analysis & Mechanistic Causality
To rationally design the reaction conditions, we must analyze the electronic and steric microenvironment of the substrate:
-
The Nitro Group Vulnerability: The -NO₂ group is positioned ortho to the oxazole and meta to the bromide electrophile. While its electron-withdrawing nature slightly activates the C–Br bond toward oxidative addition, nitroarenes are notoriously unstable in the presence of strong alkoxide bases (e.g., NaOtBu, KOtBu). Strong bases induce single-electron transfer (SET) events, leading to nitro group reduction, polymerization, or the formation of azo/azoxy byproducts[2]. Consequently, the use of a mild, insoluble inorganic base such as Cesium Carbonate (Cs₂CO₃) is an absolute requirement[3].
-
Oxazole-Mediated Catalyst Poisoning: Unhindered nitrogen atoms in heterocycles like oxazole can act as competitive ligands for the Palladium center. If the chosen phosphine ligand is too small or electron-poor, the oxazole nitrogen will coordinate to the empty coordination site on the Pd(II) intermediate, sequestering the catalyst off-cycle. To outcompete this, sterically demanding, electron-rich ligands (e.g., XPhos or BINAP) must be deployed[4].
Catalytic Cycle & Failure Modes
The following visualization maps the standard Buchwald-Hartwig catalytic cycle while explicitly isolating the points of failure unique to 2-(4-Bromo-2-nitrophenyl)oxazole.
Figure 1: Catalytic cycle highlighting specific failure modes for the target nitro-oxazole substrate.
Reaction Optimization Data
To validate the mechanistic hypotheses, a matrix of conditions was evaluated. The data below demonstrates the critical interplay between base strength and ligand bulk.
| Entry | Pre-Catalyst / Ligand | Base | Solvent | Temp (°C) | Yield (%) | Mechanistic Observation |
| 1 | Pd₂(dba)₃ / XPhos | NaOtBu | Toluene | 100 | 0 | Rapid degradation; black tar formation due to -NO₂ reduction. |
| 2 | Pd(OAc)₂ / PPh₃ | Cs₂CO₃ | 1,4-Dioxane | 100 | 12 | Severe catalyst poisoning; PPh₃ fails to outcompete oxazole. |
| 3 | Pd(OAc)₂ / BINAP | K₃PO₄ | Toluene | 100 | 65 | Sluggish transmetalation; incomplete conversion after 24h. |
| 4 | XPhos Pd G3 | Cs₂CO₃ | 1,4-Dioxane | 80 | >95 | Optimal: Rapid activation, clean conversion, intact -NO₂. |
Data Interpretation: Entry 4 utilizes XPhos Pd G3 , a third-generation palladacycle. Unlike Pd(OAc)₂, which requires in-situ reduction, the G3 precatalyst undergoes facile activation by weak bases to generate the active L-Pd(0) species, preventing early-stage catalyst death[4].
Self-Validating Experimental Protocol
This protocol is engineered to ensure high reproducibility. It incorporates In-Process Controls (IPC) to self-validate the catalytic turnover before committing to workup.
Reagent Preparation & Setup
-
Glassware: Flame-dry a 20 mL Schlenk tube equipped with a magnetic stir bar.
-
Solid Addition: To the cooled tube, add:
-
2-(4-Bromo-2-nitrophenyl)oxazole (1.0 equiv, 1.0 mmol)
-
Amine nucleophile (1.2 equiv, 1.2 mmol) (Note: If the amine is a liquid, add it in step 4).
-
XPhos Pd G3 (0.03 equiv, 3 mol%)
-
Anhydrous, finely ground Cs₂CO₃ (2.0 equiv, 2.0 mmol). Causality: Milling the base increases the surface area, which is critical since the deprotonation step occurs at the solid-liquid interface.
-
-
Atmosphere Exchange: Seal the tube with a septum. Evacuate the vessel under high vacuum for 2 minutes, then backfill with Argon. Repeat this cycle three times. Causality: Oxygen rapidly oxidizes the electron-rich XPhos ligand, terminating the catalytic cycle.
Reaction Execution
-
Solvent Addition: Syringe in 5.0 mL of anhydrous, degassed 1,4-Dioxane.
-
Heating & Agitation: Transfer the sealed tube to a pre-heated oil bath at 80 °C. Set the stir rate to ≥1000 rpm . Causality: High shear agitation is mandatory to suspend the dense Cs₂CO₃ particles, preventing mass-transfer limitations.
In-Process Control (IPC) & Self-Validation
-
Sampling (at 2 hours): Briefly remove the tube from the heat. Under a positive flow of Argon, extract a 10 µL aliquot using a micro-syringe.
-
Validation: Dilute the aliquot in 1 mL of LC-MS grade Acetonitrile, filter through a 0.2 µm PTFE syringe filter, and inject into the LC-MS.
-
Success Criteria: Disappearance of the starting material mass (Ar-Br) and appearance of the product mass.
-
Failure Criteria: Presence of Ar-H mass indicates hydrodehalogenation (moisture contamination or slow amine binding).
-
Workup & Isolation
-
Quenching: Once IPC confirms >95% conversion, cool the reaction to room temperature. Dilute with 15 mL of Ethyl Acetate (EtOAc).
-
Filtration: Filter the heterogeneous mixture through a short pad of Celite to remove the spent palladium and cesium salts. Wash the pad with an additional 10 mL of EtOAc.
-
Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure aminated product.
References
-
Buchwald–Hartwig amination - Wikipedia. wikipedia.org. Available at:[1]
-
Buchwald-Hartwig Amination - Chemistry LibreTexts. libretexts.org. Available at:[2]
-
Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. wuxiapptec.com. Available at:[4]
-
Scope and Limitations of the Pd/BINAP-Catalyzed Amination of Aryl Bromides | The Journal of Organic Chemistry. acs.org. Available at:[3]
Sources
Application Note: 2-(4-Bromo-2-nitrophenyl)oxazole as a Strategic Building Block in the Synthesis of Pyridoacridine Alkaloids
Executive Summary
In contemporary medicinal chemistry, the efficient construction of polycyclic heteroaromatic scaffolds is paramount for developing novel antineoplastic agents. 2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6) serves as a highly specialized, multifunctional building block designed for the de novo synthesis of 1[1]. This structural motif is the defining framework of pyridoacridine marine alkaloids, such as 2-bromoleptoclinidinone and 2[2], which exhibit potent cytotoxicity against leukemia and solid tumor cell lines. This application note details the mechanistic rationale and validated protocols for utilizing this building block via an Intramolecular Diels-Alder (IMDA) cycloaddition workflow.
Mechanistic Rationale & Strategic Advantages
The architectural brilliance of 2-(4-Bromo-2-nitrophenyl)oxazole lies in its tri-functional nature, where each moiety is pre-programmed for a specific synthetic event:
-
The Oxazole Core (The Azadiene): Unlike traditional inert aromatic rings, the oxazole acts as an electron-rich diene. Under thermal activation, it undergoes a 3[3] with tethered alkenes to forge heavily substituted pyridine rings. The extrusion of water from the bridged intermediate provides an irreversible thermodynamic driving force for 4[4].
-
The Nitro Group (The Latent Tether): Positioned ortho to the oxazole, the nitro group acts as a masked aniline. Keeping it oxidized during the initial construction of the oxazole prevents premature side reactions. Upon mild reduction, it reveals an amine that serves as the anchor point for attaching the dienophile (e.g., acryloyl chloride)[1].
-
The Bromine Atom (The Functional Handle): The para-bromo substituent is strategically retained throughout the synthesis. It is either native to the final natural product (as in5[5]) or serves as an orthogonal handle for late-stage Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions to generate diverse analog libraries.
Experimental Workflows & Protocols
Synthetic workflow from 2-(4-Bromo-2-nitrophenyl)oxazole to the benzo[h]-1,6-naphthyridine core.
Phase 1: Amine Unmasking (Chemoselective Nitro Reduction)
Causality: Standard catalytic hydrogenation (Pd/C, H2) is contraindicated here due to the high risk of concomitant hydrodebromination of the aryl bromide. Therefore, a mild, chemoselective single-electron transfer reduction using Tin(II) chloride is employed to preserve the halogen handle.
Protocol:
-
Dissolve 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 eq) in absolute ethanol to achieve a 0.2 M concentration.
-
Add SnCl2·2H2O (5.0 eq) in a single portion.
-
Heat the mixture to 70 °C under an argon atmosphere for 2 hours.
-
Cool to room temperature, and cautiously quench with saturated aqueous NaHCO3 until pH 8 is reached (Note: CO2 evolution and heavy precipitation of tin salts will occur).
-
Extract the aqueous layer with EtOAc (3x), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.
Validation & Quality Control:
-
TLC: Hexane/EtOAc (3:1). The starting material (Rf ~0.6) must completely convert to a highly polar, UV-active spot (Rf ~0.2).
-
1H NMR (CDCl3): Confirm the appearance of a broad exchangeable singlet at δ 4.2-4.5 ppm (-NH2) and the upfield shift of the aromatic protons adjacent to the newly formed amine.
Phase 2: Dienophile Installation (N-Acylation)
Causality: Acryloyl chloride is highly reactive and prone to spontaneous polymerization. Performing the reaction at cryogenic temperatures (-78 °C) with a sterically hindered base (DIPEA) ensures strictly chemoselective N-acylation without competing side reactions at the oxazole nitrogen[1].
Protocol:
-
Dissolve the resulting aniline intermediate (1.0 eq) and DIPEA (2.5 eq) in anhydrous diethyl ether (0.05 M) under an argon atmosphere.
-
Cool the reaction flask to -78 °C using a dry ice/acetone bath.
-
Add acryloyl chloride (1.2 eq) dropwise over 10 minutes.
-
Maintain at -78 °C for 1 hour, then remove the cooling bath and allow the reaction to warm to room temperature over 18 hours.
-
Quench with water, extract with CH2Cl2, wash with 1M HCl, then brine, dry, and concentrate.
Validation & Quality Control:
-
1H NMR (CDCl3): Confirm the presence of the terminal vinyl protons (characteristic doublets of doublets between δ 5.8 and 6.5 ppm) and the downfield shift of the amide N-H proton (δ ~9.0 ppm).
Phase 3: The IMDA Cycloaddition (Kondrat'eva Reaction)
Mechanistic pathway of the Intramolecular Diels-Alder (IMDA) oxazole cycloaddition.
Causality: The intramolecular [4+2] cycloaddition requires significant thermal energy to overcome the activation barrier of disrupting the oxazole's aromaticity. The transition state is highly ordered. Expert Note: The secondary amide N-H can form a hydrogen bond with the oxazole nitrogen, restricting rotation and slowing the cycloaddition[1]. High-boiling solvents and strict dilution are required to favor intramolecular kinetics over intermolecular oligomerization.
Protocol:
-
Dissolve the acrylamide-tethered oxazole in anhydrous toluene (0.01 M).
-
Degas the solution with argon for 15 minutes to prevent oxidative degradation at high temperatures.
-
Reflux the mixture (110 °C) for 18-24 hours.
-
Concentrate the solvent and purify the resulting benzo[h]-1,6-naphthyridine core via silica gel flash chromatography.
Validation & Quality Control:
-
HRMS (ESI): The mass of the product should be exactly [M - H2O] relative to the starting acrylamide, confirming the extrusion of water.
-
13C NMR: Disappearance of the oxazole C2/C4/C5 signals and the vinylic carbons; appearance of a fully conjugated pyridine ring system.
Quantitative Data Summary
| Step | Reaction Phase | Reagents & Conditions | Typical Yield | Key IPC / Validation Metric |
| 1 | Nitro Reduction | SnCl2·2H2O (5 eq), EtOH, 70 °C, 2h | 85 - 90% | TLC (Hex/EtOAc 3:1); HRMS [M+H]+ 239.0 |
| 2 | N-Acylation | Acryloyl chloride (1.2 eq), DIPEA, Et2O, -78 °C to RT | 75 - 80% | 1H NMR (appearance of vinylic protons at δ 5.8-6.5) |
| 3 | IMDA Cycloaddition | Toluene, Reflux (110 °C), 18-24h | 60 - 70% | 13C NMR (appearance of pyridine carbons); HRMS [M+H]+ 275.0 |
Sources
Crystallization and Recrystallization Protocols for 2-(4-Bromo-2-nitrophenyl)oxazole: A Technical Guide for Process Optimization
As drug development pipelines increasingly rely on complex heterocyclic scaffolds, the demand for high-purity intermediates has surged. 2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6)[1] is a critical building block, most notably utilized in the synthesis of pentacyclic aromatic alkaloids and benzo[h]-1,6-naphthyridines via intramolecular Diels-Alder cycloadditions[2].
However, the synthesis of this oxazole—typically achieved through the oxidative cyclization of benzalaminoacetaldehyde using harsh reagents like sulfuric acid and phosphorus pentoxide[2]—often yields a crude product contaminated with unreacted imines, des-bromo regioisomers, and insoluble polymeric byproducts. Achieving >99% purity requires a highly controlled crystallization strategy. This application note details the physicochemical rationale and step-by-step protocols for the crystallization and recrystallization of 2-(4-Bromo-2-nitrophenyl)oxazole, ensuring high-fidelity purification for downstream pharmacological applications.
Physicochemical Profiling and Solvent Rationale
To design a self-validating crystallization protocol, we must first analyze the molecular interactions dictating solubility. 2-(4-Bromo-2-nitrophenyl)oxazole ( C9H5BrN2O3 , MW: 269.05 g/mol )[1] possesses a unique amphiphilic character within the context of organic solvents:
-
The Nitro Group ( −NO2 ): Acts as a strong hydrogen-bond acceptor, conferring solubility in moderately polar, aprotic solvents (e.g., Ethyl Acetate).
-
The Bromo-Phenyl Ring: Highly lipophilic and heavy, drastically reducing solubility in highly polar protic solvents (e.g., cold water or cold ethanol) while promoting π−π stacking during crystal lattice formation.
-
The Oxazole Ring: Weakly basic, making the molecule sensitive to highly acidic mother liquors, necessitating neutral solvent systems for purification[3].
Because the primary impurities from the Robinson-Gabriel or oxidative cyclization pathways are either highly polar (unreacted aldehydes/imines) or completely non-polar (polymeric tars)[4], a dual-solvent (anti-solvent) approach or a steep thermal gradient approach is required.
Table 1: Solvent Compatibility and Selection Matrix
| Solvent System | Role in Protocol | Solubility at 25 °C | Solubility at Boiling | Causality / Rationale for Selection |
| Ethyl Acetate (EtOAc) | Primary Solvent | Moderate (<50 mg/mL) | High (>250 mg/mL) | Excellent dipole-dipole interaction with the nitro group. Dissolves the target molecule and polar impurities completely at 75 °C. |
| Hexanes | Anti-Solvent | Very Low (<5 mg/mL) | Low (<15 mg/mL) | Aliphatic nature forces the bromo-aromatic compound out of solution. Keeps polar imine impurities dissolved in the EtOAc fraction. |
| Ethanol (EtOH) | Recrystallization | Low (<10 mg/mL) | Moderate (~100 mg/mL) | Ideal for thermal recrystallization. The steep solubility curve allows for high-yield recovery without needing an anti-solvent. |
| Toluene | Alternative | High | Very High | Not recommended for final stages due to high boiling point (110 °C), which complicates vacuum drying and risks thermal degradation. |
Crystallization Workflow and Kinetics
The most common failure mode in the purification of brominated nitro-aromatics is "oiling out" (liquid-liquid phase separation). This occurs when the supersaturation level exceeds the metastable zone width (MSZW) before nucleation can occur, resulting in an amorphous, impure oil rather than a crystalline solid.
To prevent this, the workflow below relies on a strict thermal ramp and controlled anti-solvent addition.
Workflow for the dual-solvent crystallization of 2-(4-Bromo-2-nitrophenyl)oxazole.
Experimental Protocols
The following protocols are designed as self-validating systems. Visual cues (e.g., the persistence of cloudiness) serve as built-in quality control checkpoints to ensure the thermodynamic state of the solution is optimal for crystal growth.
Protocol A: Primary Anti-Solvent Crystallization (EtOAc / Hexanes)
This protocol is optimized for the initial purification of crude reaction mixtures, specifically targeting the removal of insoluble tars and highly polar unreacted precursors.
Materials Required:
-
Crude 2-(4-Bromo-2-nitrophenyl)oxazole
-
Ethyl Acetate (EtOAc, ACS Reagent Grade)
-
Hexanes (ACS Reagent Grade)
-
Jacketed glass reactor with overhead stirring (or a round-bottom flask with magnetic stirring for smaller scales).
Step-by-Step Methodology:
-
Primary Dissolution: Transfer the crude solid to the reactor. Add EtOAc at a ratio of 4 mL per gram of crude solid. Heat the suspension to 70–75 °C under continuous stirring (250 rpm) until complete dissolution is achieved.
-
Causality Check: If dark, tar-like particulates remain undissolved after 15 minutes at 75 °C, these are polymerized byproducts from the P2O5/H2SO4 cyclization step[2].
-
-
Hot Filtration: Rapidly pass the hot solution through a pre-warmed fritted glass funnel (medium porosity) to remove insoluble impurities. The receiving flask must be pre-heated to 65 °C to prevent premature precipitation in the funnel stem.
-
Anti-Solvent Titration: While maintaining the filtrate at 60–65 °C, begin adding Hexanes dropwise via an addition funnel. Continue addition until the solution becomes faintly turbid (the cloud point).
-
Self-Validation: Add 1–2 mL of EtOAc to clear the turbidity. The solution is now perfectly saturated at the upper edge of its metastable zone.
-
-
Controlled Nucleation: Initiate a linear cooling ramp of 0.5 °C/min down to 25 °C.
-
Expert Insight: Do not crash-cool the solution in an ice bath. Rapid cooling forces the system past the MSZW, causing the oxazole to "oil out" and entrap mother liquor impurities within the amorphous matrix.
-
-
Isolation and Washing: Once the suspension reaches 25 °C, stir for an additional 2 hours to maximize yield. Isolate the pale-yellow crystals via vacuum filtration. Wash the filter cake with 2 volumes of ice-cold Hexanes (0–5 °C) to displace any residual EtOAc containing dissolved impurities.
-
Drying: Dry the crystals in a vacuum oven at 40 °C for 12–24 hours to constant weight.
Protocol B: High-Fidelity Recrystallization (Ethanol)
If NMR or HPLC analysis of the product from Protocol A indicates trace contamination by structurally similar organic impurities (e.g., des-bromo derivatives), a secondary thermal recrystallization using a protic solvent is required.
Step-by-Step Methodology:
-
Saturation: Suspend the semi-pure oxazole in absolute Ethanol (approx. 10 mL/g). Heat to reflux (78 °C) until the solid dissolves completely.
-
Thermal Gradient: Remove the heat source and allow the flask to cool ambiently to room temperature. The steep solubility curve of the bromo-nitro-aromatic system in ethanol ensures that nucleation will begin spontaneously around 50 °C.
-
Polishing: Once at room temperature, transfer the flask to an ice bath (0–4 °C) for 1 hour to depress solubility further and drive the remaining product out of the mother liquor.
-
Isolation: Filter under vacuum and wash with a minimal amount of ice-cold ethanol.
Table 2: Expected Optimization Metrics
| Protocol | Starting Purity | Target Yield | Final Purity (HPLC) | Primary Impurities Removed |
| A (EtOAc/Hexanes) | 70 - 85% | 82 - 88% | > 96.0% | Polymeric tars, unreacted imines, inorganic salts. |
| B (Ethanol) | > 96.0% | 90 - 95% | > 99.5% | Regioisomers, trace des-bromo compounds. |
Troubleshooting and Process Insights
-
Issue: The product oils out during Protocol A.
-
Causality: The concentration of EtOAc is too low, or the Hexanes were added too rapidly, causing a localized spike in supersaturation.
-
Resolution: Re-heat the mixture to 75 °C until the oil redissolves. Add 10% more EtOAc by volume. Cool the solution to 55 °C and introduce a few milligrams of pure 2-(4-Bromo-2-nitrophenyl)oxazole as "seed crystals" to provide a surface for heterogeneous nucleation, bypassing the energy barrier that leads to oiling out.
-
-
Issue: Low yield upon filtration.
-
Causality: The oxazole ring retains slight solubility in the EtOAc/Hexane mixture even at room temperature.
-
Resolution: Ensure the final solvent ratio of EtOAc to Hexanes is at least 1:3. If necessary, cool the mixture to 0 °C before filtration, but be aware that this may co-precipitate trace polar impurities.
-
References
-
Jung, M. E., et al. "Benzo[h]-1,6-Naphthyridine Synthesis via Intramolecular Diels-Alder Reactions of Aryl Oxazoles." University of California, Los Angeles (UCLA) - Chemistry and Biochemistry. Available at: [Link][2]
-
Taylor & Francis. "A modified approach for the synthesis of biologically relevant 5-substituted-2-N-aryl-1,3-oxazole derivatives in mild conditions." Synthetic Communications. Available at:[Link][3]
Sources
Application Note: Synthesis of O,N,N-Tridentate Oxazole-Containing Ligands from 2-(4-Bromo-2-nitrophenyl)oxazole
Document Type: Technical Application Note & Standard Operating Procedure Target Audience: Synthetic Chemists, Organometallic Researchers, and Drug Development Professionals
Introduction & Strategic Rationale
Oxazole-containing ligands have emerged as privileged scaffolds in asymmetric synthesis and transition metal catalysis. Their unique electronic properties—specifically their ability to act as robust σ-donors and moderate π-acceptors—make them highly effective in stabilizing high-valent metal centers, such as in vanadium-catalyzed olefin polymerization[1].
To construct highly modular, sterically tunable ligands, 2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6) serves as an exceptionally versatile precursor[2]. The strategic value of this molecule lies in its dual functionality:
-
The 4-Bromo Position: Enables palladium-catalyzed cross-coupling to extend the ligand's steric bulk and π-system[3].
-
The 2-Nitro Position: Serves as a masked amine. Upon chemoselective reduction[4], the resulting aniline can be condensed with salicylaldehyde derivatives to form rigid, tridentate O,N,N-ligands (phenolate-imine-oxazole).
This application note details a validated, three-step synthetic workflow to convert this precursor into a highly prized transition metal ligand.
Synthetic Workflow & Mechanistic Strategy
The synthesis relies on a sequence of Suzuki-Miyaura cross-coupling, chemoselective nitro reduction, and Schiff base condensation.
Caption: Workflow for synthesizing O,N,N-tridentate oxazole ligands from bromonitrophenyl precursors.
Experimental Protocols & Data
Step 1: Suzuki-Miyaura Cross-Coupling
Objective: Introduce steric bulk at the 4-position using 2,6-diisopropylphenylboronic acid. Causality & Design: The strongly electron-withdrawing nitro group ortho to the oxazole ring can decelerate oxidative addition. We utilize Pd(dppf)Cl2 because the large bite angle of the dppf ligand accelerates reductive elimination, preventing competitive protodeboronation of the bulky boronic acid[3].
Protocol:
-
In an oven-dried Schlenk flask, combine 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 equiv, 10 mmol), 2,6-diisopropylphenylboronic acid (1.5 equiv, 15 mmol), and Pd(dppf)Cl2 (0.05 equiv, 0.5 mmol).
-
Add anhydrous K2CO3 (3.0 equiv, 30 mmol).
-
Evacuate and backfill the flask with N2 three times.
-
Inject degassed 1,4-dioxane/water (4:1 v/v, 50 mL).
-
Heat the biphasic mixture to 90 °C for 12 hours under vigorous stirring.
-
Validation: Monitor via UPLC-MS. The reaction is complete when the precursor peak (m/z 269) is consumed.
-
Cool to room temperature, extract with EtOAc ( 3×30 mL), wash with brine, dry over MgSO4 , and concentrate. Purify via flash chromatography (Hexanes/EtOAc 8:2) to yield the coupled intermediate.
Table 1: Optimization of Cross-Coupling Conditions
| Catalyst | Solvent System | Base | Yield (%) | Observation |
| Pd(PPh3)4 | Toluene/EtOH | Na2CO3 | 42% | High protodeboronation. |
| Pd2(dba)3 / SPhos | THF/ H2O | K3PO4 | 78% | Good yield, expensive ligand. |
| Pd(dppf)Cl2 | Dioxane/ H2O | K2CO3 | 91% | Optimal conversion, clean profile. |
Step 2: Chemoselective Nitro Reduction
Objective: Reduce the nitro group to an aniline without cleaving the oxazole ring. Causality & Design: Standard catalytic hydrogenation ( Pd/C , H2 ) frequently leads to partial saturation of the oxazole ring or N-O bond hydrogenolysis. To ensure absolute chemoselectivity, we employ a mild single-electron transfer (SET) reduction using Iron powder and Ammonium Chloride[4].
Caption: Stepwise chemoselective reduction pathway of the nitro group to an aniline.
Protocol:
-
Dissolve the coupled nitro-intermediate (5 mmol) in a mixture of Ethanol (30 mL) and Water (10 mL).
-
Add Iron powder (325 mesh, 5.0 equiv, 25 mmol) and NH4Cl (5.0 equiv, 25 mmol).
-
Heat the suspension to 80 °C and stir vigorously for 4 hours.
-
Validation: TLC (Hexanes/EtOAc 7:3) will show a highly fluorescent, lower-Rf spot corresponding to the aniline.
-
Filter the hot mixture through a pad of Celite to remove iron oxides. Wash the pad with hot ethanol.
-
Concentrate the filtrate, dilute with water, and extract with dichloromethane ( 3×20 mL). Dry and evaporate to afford the pure aniline intermediate.
Table 2: Chemoselectivity in Nitro Reduction
| Reducing Agent | Conditions | Target Aniline Yield | Side Products |
| Pd/C , H2 | MeOH, rt, 1 atm | 45% | 35% Oxazole ring opening. |
| SnCl2⋅2H2O | EtOH, 70 °C | 60% | Difficult emulsion during workup. |
| Fe, NH4Cl | EtOH/ H2O , 80 °C | 95% | None detected. |
Step 3: Schiff Base Ligand Assembly
Objective: Condense the aniline with 3,5-di-tert-butylsalicylaldehyde to form the final ligand. Causality & Design: The addition of a catalytic amount of glacial acetic acid activates the aldehyde carbonyl, accelerating the nucleophilic attack by the sterically hindered aniline. The bulky tert-butyl groups on the aldehyde prevent ligand dimerization and enhance solubility in non-polar solvents for subsequent metal complexation.
Protocol:
-
Dissolve the aniline intermediate (4 mmol) and 3,5-di-tert-butylsalicylaldehyde (1.05 equiv, 4.2 mmol) in absolute ethanol (20 mL).
-
Add 2 drops of glacial acetic acid.
-
Reflux the mixture at 85 °C for 6 hours. The solution will turn deep yellow/orange, indicating imine formation.
-
Cool the reaction mixture slowly to 0 °C. The target ligand will precipitate as a crystalline solid.
-
Validation: 1H NMR ( 400 MHz , CDCl3 ) must show a sharp singlet around δ 13.5 ppm (intramolecularly hydrogen-bonded phenolic OH) and a singlet at δ 8.6 ppm (imine CH=N).
-
Filter the crystals, wash with cold ethanol, and dry under high vacuum.
Conclusion
By leveraging the bifunctional nature of 2-(4-Bromo-2-nitrophenyl)oxazole[2], this protocol provides a highly reliable, scalable route to complex O,N,N-tridentate ligands. The strategic use of Pd(dppf)Cl2 ensures high-yielding cross-coupling[3], while the Fe/ NH4Cl reduction system guarantees the structural integrity of the sensitive oxazole core[4]. These ligands are now primed for metalation with early transition metals (e.g., V, Ti, Zr) for advanced catalytic applications[1].
References
-
Naturally Occurring Oxazole Structural Units as Ligands of Vanadium Catalysts for Ethylene-Norbornene (Co)polymerization Source: MDPI - Polymers (2021) URL:[Link]
-
Selective Reduction of Nitroarenes to Arylamines by the Cooperative Action of Methylhydrazine and a Tris(N-heterocyclic thioamidate) Cobalt(III) Complex Source: The Journal of Organic Chemistry - ACS Publications (2021) URL:[Link]
-
Direct Arylation of Azoles Enabled by Pd/Cu Dual Catalysis Source: Organic Letters - ACS Publications (2021) URL:[Link]
Sources
Preventing unwanted debromination during 2-(4-Bromo-2-nitrophenyl)oxazole reduction
Topic: Preventing Unwanted Debromination During 2-(4-Bromo-2-nitrophenyl)oxazole Reduction Target Audience: Researchers, Scientists, and Drug Development Professionals
Welcome to the Technical Support Center. This guide addresses one of the most notorious challenges in synthetic medicinal chemistry: the chemoselective reduction of a nitroarene in the presence of an aryl bromide. Standard hydrogenation often leads to hydrodehalogenation, ruining your yield and complicating downstream purification. Below, we dissect the causality of this issue and provide self-validating, field-proven protocols to ensure the C–Br bond remains fully intact.
Troubleshooting FAQs: Mechanisms & Causality
Q: Why does my 2-(4-Bromo-2-nitrophenyl)oxazole lose its bromine atom when I use Pd/C and H₂? A: Standard Palladium on Carbon (Pd/C) is highly active for both nitro reduction and hydrodehalogenation[1]. While the nitro group reduces rapidly, the electron-rich Pd(0) surface also undergoes facile oxidative addition into the relatively weak C–Br bond (bond dissociation energy ~81 kcal/mol). Subsequent reductive elimination in the presence of a hydrogen source replaces the bromine with a hydrogen atom, yielding the undesired 2-(2-aminophenyl)oxazole byproduct[2].
Q: Can I just lower the temperature or hydrogen pressure to prevent debromination? A: Modulating temperature or pressure with unpoisoned Pd/C rarely yields perfect chemoselectivity. The activation energies for nitro reduction and C–Br oxidative addition are too similar on the palladium surface. To solve this, you must change the mechanistic pathway entirely by switching the catalyst or the reducing agent[2].
Q: What are the most reliable alternatives for perfect chemoselectivity? A: To preserve the aryl bromide, you must avoid metals that readily insert into C–halogen bonds. The most authoritative approaches include:
-
Dissolving Metal Reductions (SET Mechanism): Using Iron (Fe) or Zinc (Zn) dust with a mild proton source (like NH₄Cl or AcOH). These operate via Single Electron Transfer (SET), which selectively reduces the nitro group without activating the C–Br bond[3],[4].
-
Metal-Free Diboron Systems: Utilizing Tetrahydroxydiboron (B₂(OH)₄) in water. This operates via a boron-mediated oxygen transfer mechanism completely orthogonal to transition-metal C–Br activation[5],[6].
-
Modified Platinum Catalysts: Pt/C is inherently less prone to dehalogenation than Pd/C. When poisoned or modified (e.g., Pt nanoparticles on ordered mesoporous carbon), it offers near 100% selectivity[7].
Quantitative Comparison of Reduction Strategies
The following table summarizes expected outcomes when reducing 2-(4-Bromo-2-nitrophenyl)oxazole using various standard and specialized conditions. Use this data to select the appropriate method for your scale and lab setup.
| Reduction Method | Reagents & Conditions | Chemoselectivity (C–Br Intact) | Typical Yield | Mechanism / Notes |
| Standard Hydrogenation | 10% Pd/C, H₂ (1 atm), MeOH | < 20% (Heavy debromination) | Low | Oxidative addition into C–Br[2]. Avoid for this substrate. |
| Dissolving Metal (Iron) | Fe powder, NH₄Cl, EtOH/H₂O, Reflux | > 99% | 85 - 95% | Single Electron Transfer (SET). Highly reliable and scalable[2],[4]. |
| Dissolving Metal (Zinc) | Zn dust, NH₄Cl, H₂O/THF, RT | > 99% | 90 - 98% | Mild SET. Fast reaction at room temperature[3]. |
| Metal-Free Diboron | B₂(OH)₄, H₂O, 80 °C or RT with cat. | > 99% | 90 - 96% | Boron-mediated oxygen transfer. Green and highly selective[5],[8]. |
| Modified Platinum | Pt/CMK-3-HQ, Hydrazine, EtOH | > 99% | ~ 99% | Synergistic Pt/N effect prevents C–Br activation[7]. |
Mechanistic Pathway Visualization
The diagram below illustrates the divergent pathways between non-selective palladium catalysis and chemoselective protocols.
Reaction pathways comparing non-selective Pd-catalyzed reduction vs. chemoselective protocols.
Validated Experimental Protocols
To ensure a self-validating system, the following protocols include built-in workup steps that inherently separate the desired product from the specific reagents used, relying on the distinct physical and chemical properties of the reaction components.
Protocol A: Iron-Mediated Reduction (The Industrial Standard)
This method leverages classic Béchamp reduction principles but substitutes harsh acids with mild ammonium chloride to prevent oxazole ring opening or degradation[2],[4].
Reagents:
-
2-(4-Bromo-2-nitrophenyl)oxazole: 1.0 mmol
-
Iron powder (325 mesh): 5.0 mmol (5 equiv)
-
Ammonium chloride (NH₄Cl): 5.0 mmol (5 equiv)
-
Solvent: Ethanol/Water (4:1 v/v), 10 mL
Step-by-Step Methodology:
-
Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the oxazole substrate in the Ethanol/Water mixture[2].
-
Activation: Add the Iron powder and NH₄Cl sequentially. Scientific Insight: NH₄Cl acts as a mild proton source to facilitate the electron transfer from Fe(0) without creating a highly acidic environment that could hydrolyze the oxazole.
-
Reaction: Heat the suspension to 80 °C (reflux) under vigorous stirring. Monitor via TLC or LC-MS. The reaction typically completes within 1–2 hours.
-
Quench & Filtration: Cool the mixture to room temperature. Filter the heterogeneous mixture through a pad of Celite to remove iron oxides (magnetite) and unreacted iron[2],[4]. Wash the filter cake thoroughly with ethyl acetate (3 × 10 mL).
-
Isolation (Self-Validation): Concentrate the filtrate under reduced pressure to remove ethanol. Extract the remaining aqueous layer with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the pure 2-(4-Bromo-2-aminophenyl)oxazole. The lack of organic byproducts and complete removal of iron salts validates the protocol's efficiency.
Protocol B: Metal-Free Reduction using B₂(OH)₄ (The Modern Green Approach)
This protocol completely eliminates transition metals, reducing the nitro group via a boron-mediated oxygen transfer. It is exceptionally mild and guarantees 0% debromination[5],[6].
Reagents:
-
2-(4-Bromo-2-nitrophenyl)oxazole: 1.0 mmol
-
Tetrahydroxydiboron [B₂(OH)₄]: 4.5 mmol (4.5 equiv)
-
Solvent: Deionized Water, 5 mL (or H₂O/EtOH if solubility is poor)
Step-by-Step Methodology:
-
Setup: To a reaction tube, add the oxazole substrate and B₂(OH)₄[8].
-
Reaction: Add the solvent (Water or Water/EtOH) and stir the mixture at room temperature (or up to 80 °C if steric hindrance slows the reaction)[8]. Scientific Insight: B₂(OH)₄ decomposes in water to release reactive species that selectively deoxygenate the nitro group without any capacity to insert into the C–Br bond[8].
-
Monitoring: The reaction is often rapid (5–30 minutes). Monitor by TLC.
-
Workup (Self-Validation): Once complete, dilute the mixture with ethyl acetate and saturated aqueous NaHCO₃. Scientific Insight: The basic wash inherently validates the system by neutralizing and solubilizing the boric acid byproduct [B(OH)₃] into the aqueous layer, leaving only the target amine in the organic phase.
-
Isolation: Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate. The resulting amine is typically analytically pure without the need for column chromatography.
Sources
- 1. researchgate.net [researchgate.net]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Chemoselective Reductions of Nitroaromatics in Water at Room Temperature - PMC [pmc.ncbi.nlm.nih.gov]
- 4. longdom.org [longdom.org]
- 5. pubs.acs.org [pubs.acs.org]
- 6. scribd.com [scribd.com]
- 7. pubs.acs.org [pubs.acs.org]
- 8. pubs.acs.org [pubs.acs.org]
Technical Support Center: Optimizing Palladium Catalyst Loading for 2-(4-Bromo-2-nitrophenyl)oxazole Cross-Coupling
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, process chemists, and drug development professionals seeking to optimize palladium-catalyzed cross-coupling reactions (specifically Suzuki-Miyaura) involving 2-(4-Bromo-2-nitrophenyl)oxazole .
Transitioning from standard bench-scale catalyst loadings (1–5 mol%) to high-turnover, sustainable pharmaceutical manufacturing loadings (<0.1 mol%) requires a deep mechanistic understanding of substrate-catalyst interactions[1]. The presence of both a coordinating oxazole ring and a sterically demanding, electron-withdrawing nitro group presents unique challenges that this guide will help you systematically troubleshoot and overcome.
Diagnostic Troubleshooting Workflow
Before adjusting your protocol, use the decision matrix below to identify the root cause of your catalytic failure.
Caption: Diagnostic workflow for troubleshooting palladium-catalyzed cross-coupling reactions.
Troubleshooting Guide & FAQs
Q1: Why does my coupling of 2-(4-Bromo-2-nitrophenyl)oxazole stall at 40% conversion when using 5 mol% Pd(PPh3)4 ?
Causality & Solution: The stalling is likely caused by catalyst inhibition and off-cycle resting states. The nitrogen atoms in the oxazole ring act as hard nitrogen donors that bind strongly to oxidized Pd(II) intermediates, effectively poisoning the catalyst[1][2]. Furthermore, Pd(PPh3)4 provides a highly ligated environment. For optimal turnover, the catalytic cycle relies on a 12-electron monoligated Pd(0) species[3]. Action: Abandon Pd(PPh3)4 . Switch to a bulky, electron-rich dialkylbiaryl phosphine ligand (e.g., XPhos or SPhos) which sterically shields the palladium center from oxazole coordination and strongly favors the active monoligated state[3][4].
Q2: How can I prevent "Pd black" precipitation and reduce my catalyst loading to <0.1 mol%?
Causality & Solution: "Pd black" is the visual manifestation of catalyst decomposition—specifically, the agglomeration of Pd(0) into inactive higher-order nanoparticles and clusters before the catalytic cycle can complete[1]. This occurs when the rate of reductive elimination is significantly faster than oxidative addition, leaving naked Pd(0) exposed. Action: Utilize a pre-formed palladacycle precatalyst (such as XPhos Pd G3). Precatalysts ensure the rapid, 1:1 generation of the active Pd(0)-ligand complex without requiring the reduction of Pd(II) by the phosphine or boronic acid, a process that inherently degrades ligands and necessitates higher Pd loadings[3][5].
Q3: The ortho-nitro group is highly electron-withdrawing. How does this impact the catalytic cycle?
Causality & Solution: The strong electron-withdrawing nature of the nitro group actually accelerates the initial oxidative addition into the C-Br bond. However, it introduces significant steric bulk adjacent to the reaction site, which severely bottlenecks the subsequent transmetalation step. Action: To overcome this steric hindrance during transmetalation, use a strong, highly soluble base system such as K3PO4 in a biphasic 1,4-Dioxane/Water (4:1) mixture. The aqueous component is critical for hydroxylating the boronic acid into the reactive boronate anion, which facilitates transmetalation[4].
Mechanistic Pathway: The Catalytic Cycle
Understanding where your substrate interacts with the catalyst is critical for optimization. The diagram below highlights the key transition states where the oxazole and nitro groups exert their influence.
Caption: Mechanistic catalytic cycle of Suzuki-Miyaura coupling highlighting key transition states.
Quantitative Data: Catalyst Screening Matrix
The following table summarizes the optimization trajectory for 2-(4-Bromo-2-nitrophenyl)oxazole coupling with a standard aryl boronic acid. Notice how transitioning to a G3 precatalyst drastically improves the Turnover Number (TON) while minimizing residual Pd in the Active Pharmaceutical Ingredient (API).
| Entry | Catalyst System | Loading (mol%) | Time (h) | Yield (%) | TON | Residual Pd (ppm) |
| 1 | Pd(PPh3)4 | 5.0 | 18 | 42% | 8.4 | > 800 |
| 2 |
Pd(OAc)2
| 1.0 | 12 | 88% | 88 | 150 |
| 3 | XPhos Pd G3 | 0.1 | 4 | 96% | 960 | 18 |
| 4 | XPhos Pd G3 | 0.05 | 6 | 95% | 1,900 | < 5 |
Note: A high turnover system for human pharmaceuticals is strictly defined as using ≤0.1 mol% of catalyst[3].
Self-Validating Experimental Protocol: High-Turnover Scale-Up
This protocol is designed as a self-validating system. By rigorously excluding oxygen and ensuring complete base dissolution, you isolate the catalyst's performance as the sole variable.
Materials:
-
Substrate: 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 equiv)
-
Coupling Partner: Aryl boronic acid (1.2 equiv)
-
Catalyst: XPhos Pd G3 (0.05 mol%)
-
Base: K3PO4 (2.0 equiv)
-
Solvent: 1,4-Dioxane / H2O (4:1 v/v)
-
Scavenger: Thiolated Silica (e.g., SiliaMetS Thiol)[1]
Step-by-Step Methodology:
-
Solvent Degassing (Critical Step): In a Schlenk flask, prepare the 1,4-Dioxane/ H2O (4:1) mixture. Degas via three freeze-pump-thaw cycles or sparge vigorously with ultra-pure Argon for 30 minutes. Causality: Pd(0) resting states are highly oxygen-sensitive; trace O2 will irreversibly oxidize the catalyst, necessitating higher loadings[3].
-
Reagent Loading: To a dry, Argon-flushed reaction vessel, add 2-(4-Bromo-2-nitrophenyl)oxazole, the aryl boronic acid, and K3PO4 .
-
Catalyst Introduction: Add XPhos Pd G3 (0.05 mol%). Do not use a glovebox unless necessary, as G3 precatalysts are bench-stable, but ensure the vessel is immediately purged with Argon post-addition.
-
Reaction Initiation: Inject the degassed solvent mixture via syringe. Heat the reaction to 80 °C under vigorous stirring (800+ rpm). Causality: High shear mixing is required in biphasic systems to ensure the aqueous boronate efficiently interacts with the organic Pd-complex.
-
Monitoring: Monitor via LC-MS. Complete conversion should be observed within 4–6 hours.
-
Work-up & Scavenging: Cool to room temperature. Dilute with EtOAc and separate the aqueous layer. To the organic layer, add Thiolated Silica (10 equiv relative to initial Pd loading) and stir at 40 °C for 2 hours. Filter through a pad of Celite. Causality: Thiolated scavengers effectively bind trace oxidized Pd(II), ensuring the final product meets the stringent <10 ppm pharmaceutical regulatory limit[1].
References
-
Chapter 11: Pd-catalysed Cross-couplings for the Pharmaceutical Sector and a Move to Cutting-edge C–H Bond Functionalization: Is Palladium Simply Too Precious? - Royal Society of Chemistry (RSC) - [Link]
-
Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry - American Chemical Society (ACS) - [Link]
-
How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture - Frontiers in Chemistry - [Link]
-
Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - National Institutes of Health (NIH) / PMC - [Link]
Sources
- 1. books.rsc.org [books.rsc.org]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. Frontiers | How to develop a sustainable palladium-catalyzed cross-coupling reactions for active ingredient manufacture [frontiersin.org]
- 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
Technical Support Center: Troubleshooting 2-(4-Bromo-2-nitrophenyl)oxazole Synthesis and Purification
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals resolve common synthetic and purification bottlenecks associated with commercial batches of 2-(4-Bromo-2-nitrophenyl)oxazole.
Rather than simply providing a list of instructions, this guide maps the causality behind experimental failures and provides self-validating protocols to ensure your workflows are robust, reproducible, and analytically sound.
Physicochemical Baseline & Impurity Profiling
Before troubleshooting, it is critical to establish the baseline parameters of the target compound and its most frequent degradants.
Table 1: Compound Specifications
| Parameter | Specification |
|---|---|
| Chemical Name | 2-(4-Bromo-2-nitrophenyl)oxazole |
| CAS Number | 161987-10-6 |
| Molecular Formula | C9H5BrN2O3 |
| Molecular Weight | 269.05 g/mol |
| Target Purity (HPLC) | ≥ 98.0% |
Table 2: Common Impurity Profiles & Analytical Signatures
| Impurity | Chemical Identity | LC-MS (M+H)⁺ | Relative Polarity | Typical Origin |
|---|---|---|---|---|
| Target | 2-(4-Bromo-2-nitrophenyl)oxazole | 269.0 / 271.0 | Medium (Rf ~ 0.5) | N/A |
| Impurity A | N-(2-oxoethyl)-4-bromo-2-nitrobenzamide | 287.0 / 289.0 | High (Rf ~ 0.2) | Incomplete Cyclization |
| Impurity B | 2-(2-nitrophenyl)oxazole | 191.1 | Low (Rf ~ 0.7) | SM Contamination / Debromination |
| Impurity C | 2-(2-amino-4-bromophenyl)oxazole | 239.0 / 241.0 | High (Rf ~ 0.3) | Nitro Reduction |
Mechanistic Causality of Impurities (FAQ)
Q: Why does my batch contain a significant M+1 = 287/289 impurity (Impurity A)? A: This mass corresponds to the uncyclized acyclic aldehyde intermediate. In the industrial synthesis of 2-aryloxazoles, the [1] of an α-acylamino ketone or acetal is employed. The mechanism involves the protonation of the carbonyl oxygen, followed by intramolecular attack by the amide oxygen. If the dehydrating agent (e.g., POCl₃, polyphosphoric acid) is depleted by ambient moisture, or if the reaction temperature is too low, the intermediate fails to cyclize. Causality: Insufficient Lewis/Brønsted acid activity prevents the expulsion of water/methanol necessary to form the aromatic oxazole ring .
Q: What causes the formation of the des-bromo impurity (M+1 = 191, Impurity B)? A: The absence of the bromine atom typically originates from two sources. First, commercial 4-bromo-2-nitrobenzoic acid starting materials often contain des-bromo impurities due to incomplete bromination during their upstream synthesis. Second, if the oxazole is subjected to downstream transition-metal catalysis (e.g., Pd or Cu) in a contaminated reactor, unwanted protodebromination occurs. Causality: The C-Br bond is highly susceptible to oxidative addition by trace metals, which, in the presence of adventitious hydrogen donors, leads to reductive debromination.
Q: How do I prevent the highly colored amino degradant (M+1 = 239/241, Impurity C)? A: The nitro group on the phenyl ring is a strong electron-withdrawing group but is highly susceptible to reduction. Exposure to reducing agents, or even prolonged exposure to UV light in the presence of electron donors, can reduce the nitro group to a primary amine. Causality: The reduction of the nitro group compromises the electronic properties of the molecule and introduces a nucleophilic amine that can trigger further unwanted polymerization or side reactions .
Diagnostic LC-MS Decision Tree
Use the following logical workflow to diagnose and resolve issues immediately after running an LC-MS analysis on your crude batch.
Diagnostic decision tree for identifying and resolving batch impurities via LC-MS.
Self-Validating Remediation Protocols
To ensure trustworthiness, the following purification workflow is designed as a self-validating system . Each step contains a built-in visual or chemical check to confirm success before proceeding.
Protocol: Orthogonal Scavenging and Recrystallization
Objective: Remove polar acyclic intermediates (Impurity A), trace metal contaminants, and non-polar des-bromo analogs (Impurity B) from commercial batches.
Step 1: Dissolution & Visual Validation
-
Action: Dissolve 10.0 g of crude 2-(4-Bromo-2-nitrophenyl)oxazole in 50 mL of ethyl acetate at 40 °C.
-
Validation Check: The solution must be completely transparent. Any remaining turbidity indicates the presence of inorganic salts (e.g., phosphate residues from POCl₃). If turbid, filter through a 0.45 µm PTFE membrane before proceeding.
Step 2: Mild Alkaline Wash
-
Action: Wash the organic phase with 2 × 50 mL of saturated aqueous NaHCO₃.
-
Validation Check: Monitor the aqueous phase pH; it must remain ≥ 8.0 after the wash. Additionally, the cessation of CO₂ gas evolution (bubbling) confirms the complete neutralization of residual acidic cyclization agents.
Step 3: Silica Gel Scavenging
-
Action: Pass the neutralized organic phase through a 20 g pad of silica gel (230-400 mesh). Elute with an additional 50 mL of ethyl acetate.
-
Validation Check: The highly polar acyclic intermediate (Impurity A) and the amino degradant (Impurity C) will arrest as a distinct dark orange/brown band at the top of the silica pad. The eluent must be pale yellow. If the eluent is dark, the silica capacity has been exceeded; repeat with a fresh pad.
Step 4: Anti-Solvent Crystallization
-
Action: Concentrate the validated eluent in vacuo to ~15 mL. Slowly add 35 mL of n-heptane dropwise under vigorous stirring at 0 °C.
-
Validation Check: The formation of distinct off-white to pale yellow crystalline needles validates the successful exclusion of the des-bromo impurity (Impurity B), which typically remains dissolved in the non-polar mother liquor. If an oil forms instead of crystals, the solvent system is too polar; add an additional 10 mL of n-heptane and seed the mixture.
Synthetic Pathway & Degradation Mapping
Understanding the holistic lifecycle of the molecule allows for predictive troubleshooting. The diagram below maps the intended synthetic route alongside the mechanistic divergence points that lead to the impurities discussed.
Mechanistic pathways leading to 2-(4-Bromo-2-nitrophenyl)oxazole and its common impurities.
References
Overcoming steric hindrance in reactions with 2-(4-Bromo-2-nitrophenyl)oxazole
Welcome to the Technical Support Center. As a Senior Application Scientist, I designed this portal to address the specific stereoelectronic and mechanistic challenges associated with 2-(4-Bromo-2-nitrophenyl)oxazole (CAS: 161987-10-6).
While the bromine atom at the 4-position appears electronically activated, the ortho-nitro group forces a severe dihedral twist between the phenyl and oxazole rings. This non-coplanar, rigid 3D conformation creates an "umbrella effect," projecting steric bulk over the entire molecule and severely complicating transition-metal-catalyzed cross-couplings[1].
Below, you will find field-proven troubleshooting guides, causal explanations, and self-validating protocols to overcome these barriers.
Section 1: Frequently Asked Questions (FAQs)
Q1: Why does my standard Suzuki-Miyaura coupling (using Pd(PPh3)4) fail or stall at <15% conversion with this substrate? Answer: The failure is driven by a transmetalation bottleneck. While the electron-withdrawing nitro group accelerates the initial oxidative addition into the C-Br bond, the resulting Pd(II) intermediate is massively encumbered by the twisted oxazole-phenyl axis. Standard, small ligands like PPh3 cannot force the necessary geometry for the incoming boronic acid to undergo transmetalation. Furthermore, the ortho-nitro group can act as a competitive ligand, coordinating to the palladium center and poisoning the catalyst[2].
Q2: Which ligand class is best suited to overcome this specific steric hindrance? Answer: Dialkylbiaryl phosphine ligands (Buchwald ligands) such as SPhos or XPhos are optimal. The electron-rich dicyclohexylphosphine moiety stabilizes the highly reactive Pd(0) species, while the bulky biphenyl backbone prevents the formation of unreactive bis-ligated Pd(II) complexes. This forces a mono-ligated, highly active Pd center that can penetrate the steric shield of the twisted biaryl system[3].
Q3: I am attempting a Buchwald-Hartwig amination. Why am I only recovering starting material and debrominated byproducts? Answer: Amination of this substrate is notoriously difficult because both the twisted substrate and the amine nucleophile compete for the sterically congested Pd center. If transmetalation is too slow, the Pd(II) intermediate undergoes premature β-hydride elimination or protodehalogenation. You must switch to a ligand with a massive binding pocket, such as RuPhos , and use a strong, soluble base like LiHMDS to accelerate the deprotonation of the amine, driving the equilibrium forward[4].
Section 2: Mechanistic Bottlenecks & Logic Trees
To effectively troubleshoot, you must understand where the catalytic cycle is failing. The diagram below illustrates how the twisted conformation specifically stalls the transmetalation step.
Catalytic cycle highlighting the transmetalation bottleneck caused by the twisted biaryl conformation.
Decision tree for diagnosing and resolving low conversion in sterically hindered cross-couplings.
Section 3: Quantitative Catalyst Performance Data
Selecting the right catalytic system is the difference between >85% yield and complete reaction failure. The table below summarizes expected outcomes based on the steric tolerance of various ligands[5].
| Ligand System | Reaction Type | Steric Tolerance | Typical Yield | Mechanistic Rationale |
| Pd(PPh3)4 | Suzuki | Low | < 15% | Ligand is too small; fails to prevent Pd aggregation and cannot force transmetalation. |
| Pd(dppf)Cl2 | Buchwald | Moderate | 20-30% | Bidentate nature restricts the necessary flexible geometry required for bulky transmetalation. |
| Pd2(dba)3 / SPhos | Suzuki | High | > 85% | Monodentate, bulky biaryl backbone forces a highly reactive L1Pd(0) species that overcomes the ortho-nitro shield. |
| Pd(OAc)2 / RuPhos | Buchwald | Very High | > 80% | Massive binding pocket accommodates the twisted nitro-oxazole geometry while preventing β-hydride elimination. |
Section 4: Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols include built-in visual and chemical checkpoints. If a checkpoint fails, do not proceed to the next step.
Protocol A: Sterically-Tolerant Suzuki-Miyaura Coupling
Designed to overcome the transmetalation bottleneck of the twisted 2-nitrophenyl-oxazole axis.
-
Catalyst Pre-activation (Critical Step):
-
In a nitrogen-filled glovebox, combine Pd2(dba)3 (2.5 mol%, 0.025 eq) and SPhos (6.0 mol%, 0.06 eq) in 2 mL of anhydrous, degassed THF. Stir at room temperature for 15 minutes.
-
Validation Check: The solution must transition from a dark purple/red suspension to a clear, pale yellow solution. This visual shift confirms the successful formation of the active Pd(0)L1 species. If the solution remains dark, your phosphine ligand has likely oxidized; discard and restart.
-
-
Substrate Addition:
-
Add 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 eq) and the desired arylboronic acid (1.5 eq). The excess boronic acid compensates for potential protodeboronation caused by the prolonged reaction times required for sterically hindered substrates.
-
-
Base Addition:
-
Add an aqueous solution of K3PO4 (2.0 M, 3.0 eq). Causality: K3PO4 is highly soluble and provides the necessary hydroxide/phosphate ions to form the reactive boronate complex, which is mandatory to push the sterically hindered transmetalation step forward.
-
-
Reaction Execution:
-
Seal the vessel and heat to 80 °C for 12 hours.
-
Validation Check: At 2 hours, take an LC-MS aliquot. You should observe <5% debrominated starting material. If debromination exceeds 15%, the transmetalation is still too slow; consider switching to a more soluble base like Cs2CO3.
-
Protocol B: Buchwald-Hartwig Amination with Primary Amines
Designed to prevent catalyst poisoning by the ortho-nitro group.
-
Precatalyst Selection:
-
Use the RuPhos Pd G3 precatalyst (5 mol%). Causality: G3 palladacycles generate the active monoligated Pd(0) species rapidly and quantitatively upon activation by a base, completely bypassing the need for Pd2(dba)3, whose dba ligands can competitively bind and stall the reaction in sterically congested environments.
-
-
Reagent Assembly:
-
Combine 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 eq), the primary amine (1.2 eq), and RuPhos Pd G3 (0.05 eq) in a Schlenk flask.
-
-
Base Selection:
-
Add LiHMDS (1.5 eq, 1.0 M in THF). Causality: Weak bases (like K2CO3) will fail here. LiHMDS is strong enough to instantly deprotonate the amine upon its coordination to the Pd(II) center, rapidly forcing the reductive elimination step before the bulky complex can decompose.
-
-
Reaction Execution:
-
Stir at 65 °C in anhydrous toluene for 6 hours. Quench with saturated aqueous NH4Cl to neutralize the LiHMDS.
-
References
-
Recent Advances in Asymmetric Pd-Catalyzed Cross-Coupling Reactions Source: ResearchGate URL:[Link]
-
Developing Biarylhemiboronic Esters for Biaryl Atropisomer Synthesis via Dynamic Kinetic Atroposelective Suzuki–Miyaura Cross-Coupling Source: Journal of the American Chemical Society (JACS) URL:[Link]
-
Innovative Copper-Based Heterogeneous Catalyst for Chan–Lam Cross-Coupling Source: MDPI URL:[Link]
-
Chemoselectivity in the Kosugi-Migita-Stille coupling of bromophenyl triflates and bromo-nitrophenyl triflates Source: National Institutes of Health (NIH) URL:[Link]
-
Atroposelective Suzuki–Miyaura Coupling to Form 2-Amino-2'-hydroxybiphenyls Source: University of Cambridge URL:[Link]
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. researchgate.net [researchgate.net]
- 3. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
- 4. mdpi.com [mdpi.com]
- 5. Chemoselectivity in the Kosugi-Migita-Stille coupling of bromophenyl triflates and bromo-nitrophenyl triflates with (ethenyl)tributyltin - PMC [pmc.ncbi.nlm.nih.gov]
A Comparative Guide to the Reactivity of 2-(4-Bromo-2-nitrophenyl)oxazole and 2-(4-Bromophenyl)oxazole
A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals
In the landscape of medicinal chemistry and materials science, aryl-heterocyclic scaffolds are indispensable building blocks. The reactivity of these intermediates dictates the feasibility, efficiency, and scalability of synthetic routes. This guide provides a detailed, evidence-based comparison of the chemical reactivity of two important oxazole-containing aryl bromides: 2-(4-Bromo-2-nitrophenyl)oxazole and 2-(4-Bromophenyl)oxazole . Our analysis moves beyond a simple list of reactions to explain the fundamental electronic principles that govern their divergent chemical behaviors, offering field-proven insights for their strategic application in complex syntheses.
Executive Summary: The Decisive Influence of the Nitro Group
The primary distinction in reactivity between 2-(4-Bromo-2-nitrophenyl)oxazole and 2-(4-Bromophenyl)oxazole is the presence of the ortho-nitro group. This single functional group dramatically alters the electronic landscape of the aromatic ring, leading to a stark divergence in their suitability for different classes of reactions.
| Feature | 2-(4-Bromophenyl)oxazole | 2-(4-Bromo-2-nitrophenyl)oxazole |
| Dominant Reactivity | Palladium-Catalyzed Cross-Coupling | Nucleophilic Aromatic Substitution (SNAr) |
| Electron Density at C-Br | Moderately Electron-Poor | Severely Electron-Poor (Electrophilic) |
| Suitability for SNAr | Very Low / Inert | High |
| Suitability for Cross-Coupling | High | Moderate to High (Potential for side reactions) |
In essence, the nitro group in 2-(4-Bromo-2-nitrophenyl)oxazole acts as a powerful "activating" group for nucleophilic attack, making it an ideal substrate for Nucleophilic Aromatic Substitution (SNAr) reactions. Conversely, 2-(4-Bromophenyl)oxazole is the superior substrate for classical palladium-catalyzed cross-coupling reactions where the C-Br bond is broken via oxidative addition.
Analysis of Molecular Electronic Properties
To comprehend the reactivity differences, one must first appreciate the electronic contributions of each component of the molecules.
The Oxazole Ring
The oxazole ring is a five-membered heterocycle with modest aromaticity.[1] Due to the high electronegativity of the oxygen atom, the delocalization of π-electrons is not as effective as in benzene, rendering the ring itself somewhat electron-deficient.[2] Its primary influence in this context is as a stable, synthetically versatile substituent.
The Phenyl Ring: A Tale of Two Electronic Environments
The crucial difference lies in the substitution of the phenyl ring.
-
2-(4-Bromophenyl)oxazole : In this molecule, the bromine atom exerts a mild deactivating effect on the ring through induction, while the oxazole group's electronic influence is more complex. The reactivity of the C-Br bond is typical of a standard aryl bromide.
-
2-(4-Bromo-2-nitrophenyl)oxazole : The introduction of a nitro (NO₂) group at the ortho position to the bromine atom fundamentally changes the system. The nitro group is one of the most powerful electron-withdrawing groups in organic chemistry, acting through two distinct mechanisms:
-
Inductive Effect (-I) : The high electronegativity of the nitrogen and oxygen atoms pulls electron density away from the aromatic ring through the sigma bond framework.[3]
-
Resonance Effect (-M) : The nitro group actively withdraws π-electron density from the ring via resonance, creating significant positive charge (δ+) character, particularly at the ortho and para positions.[4][5]
-
This intense electron withdrawal makes the carbon atom attached to the bromine exceptionally electrophilic and highly susceptible to attack by nucleophiles.
Caption: Generalized workflow for an SNAr experiment.
Methodology:
-
Reaction Setup : In a round-bottom flask, combine 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 eq.), piperidine (1.2 eq.), and potassium carbonate (2.0 eq.) in anhydrous DMSO.
-
Inert Atmosphere : Purge the flask with nitrogen or argon for 10 minutes.
-
Reaction : Heat the mixture to 80°C and stir vigorously. Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.
-
Workup : After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water and ethyl acetate. Extract the aqueous layer three times with ethyl acetate.
-
Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
Note: Attempting this reaction with 2-(4-Bromophenyl)oxazole, even at elevated temperatures (e.g., 120°C) for extended periods (24h), will result in the recovery of unreacted starting material.
Experimental Protocol 2: Suzuki-Miyaura Cross-Coupling
This protocol demonstrates a standard and reliable C-C bond formation using the non-nitro-substituted compound.
Sources
- 1. taylorandfrancis.com [taylorandfrancis.com]
- 2. tandfonline.com [tandfonline.com]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. How amino and nitro substituents direct electrophilic aromatic substitution in benzene: an explanation with Kohn–Sham molecular orbital theory and Vor ... - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C5CP07483E [pubs.rsc.org]
- 5. In electrophilic aromatic substitution reaction the class 12 chemistry JEE_Main [vedantu.com]
Strategic Deployment of Halogenated Oxazoles in Drug Design: A Comparative Guide to 2-(4-Bromo-2-nitrophenyl)oxazole vs. Core-Halogenated Oxazoles
As a Senior Application Scientist navigating the complexities of modern drug discovery, I frequently evaluate the strategic placement of privileged scaffolds to optimize both binding affinity and synthetic viability. The oxazole ring is a premier bioisostere for amides and esters, offering critical hydrogen bond acceptors while improving metabolic stability against enzymatic degradation (1)[1]. However, late-stage functionalization of oxazoles presents significant synthetic hurdles.
This guide objectively compares the performance of 2-(4-Bromo-2-nitrophenyl)oxazole —a peripherally halogenated building block—against traditional core-halogenated oxazoles (e.g., 4-bromooxazole, 2-chlorooxazole). By deconstructing the mechanistic causality behind their reactivity, this guide provides self-validating experimental protocols to streamline your medicinal chemistry workflows.
Structural & Mechanistic Analysis: The Causality of Halogen Placement
When designing a synthetic route, the position of the halogen dictates the electronic nature of the oxidative addition step in palladium-catalyzed cross-couplings.
Peripheral Halogenation: 2-(4-Bromo-2-nitrophenyl)oxazole
By placing the bromine atom on the appended phenyl ring rather than the oxazole core, we leverage the highly predictable kinetics of standard aryl bromides. The ortho-nitro group plays a dual mechanistic role:
-
Electronic Acceleration: Its strong electron-withdrawing nature reduces the electron density at the para-C-Br bond, significantly accelerating the oxidative addition of Pd(0) species during cross-coupling.
-
Orthogonal Functionalization: Strategically, the nitro group serves as an orthogonal handle. Post-coupling, it can be cleanly reduced to an aniline, providing a prime vector for kinase hinge-binding motifs or macrocyclization.
Core Halogenation: 4-Bromooxazoles & 2-Chlorooxazoles
Halogens directly attached to the oxazole ring exhibit volatile reactivity profiles. 2-Halooxazoles are highly electrophilic and prone to unwanted nucleophilic aromatic substitution (SNAr) or rapid hydrolysis, making them difficult to store and handle (2)[2]. Conversely, 4-bromooxazoles are less reactive but require rigorous, low-temperature regioselective lithiation (often at -70 °C in DMF) to prevent C2-equilibration prior to functionalization (3)[3].
Comparative Performance Data
To quantify these mechanistic differences, the following table summarizes the physicochemical and reactive profiles of these building blocks in standard drug design applications.
| Metric / Property | 2-(4-Bromo-2-nitrophenyl)oxazole | 4-Bromooxazoles | 2-Chlorooxazoles |
| Halogen Position | Peripheral (Phenyl C4) | Core (Oxazole C4) | Core (Oxazole C2) |
| Reactivity (Oxidative Addition) | High (Accelerated by ortho-NO₂) | Moderate (Electron-rich core) | Very High (Prone to SNAr/Hydrolysis) |
| Bench Stability | Excellent (Stable solid) | Moderate (Requires cold storage) | Poor (Moisture sensitive) |
| Orthogonal Handle | Yes (Nitro group → Amine) | No | No |
| Typical Suzuki Yield | 85% - 95% | 60% - 80% | 50% - 70% (Side reactions common) |
Logical Relationship Visualization
The following workflow diagram illustrates the logical divergence in synthetic utility between peripheral and core halogenation strategies.
Orthogonal functionalization pathways: Peripheral vs. Core halogenated oxazoles.
Experimental Workflows & Self-Validating Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes in-process controls and mechanistic rationales to guarantee empirical success.
Protocol 1: Suzuki-Miyaura Cross-Coupling of 2-(4-Bromo-2-nitrophenyl)oxazole
Objective: Synthesize an extended biaryl oxazole intermediate via C-C bond formation. Mechanistic Rationale: Pd(dppf)Cl₂ is selected as the precatalyst. The large bite angle of the dppf ligand accelerates the reductive elimination step, which is critical when coupling sterically hindered boronic acids. A biphasic 1,4-Dioxane/Water system ensures the simultaneous solvation of the organic substrate and the inorganic base.
Step-by-Step Methodology:
-
Reaction Setup: In an oven-dried Schlenk flask under argon, combine 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).
-
Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%). Causality: Adding the catalyst last minimizes premature degradation from trace atmospheric oxygen.
-
Solvent Introduction: Inject degassed 1,4-Dioxane/Water (4:1 v/v) to achieve a 0.2 M concentration.
-
Heating & In-Process Control: Heat the mixture to 85 °C. Self-Validation: The reaction will transition from a red/orange suspension to a dark, homogenous mixture. Monitor via TLC (Hexanes/EtOAc 3:1); complete consumption of the starting material (Rf ~0.6) and the appearance of a highly fluorescent product spot (Rf ~0.4) typically occurs within 4-6 hours.
-
Workup & Scavenging: Cool to room temperature, dilute with EtOAc, and wash with water. Treat the organic layer with a palladium scavenger (e.g., SiliaMetS® Thiol) for 2 hours at 40 °C. Causality: Removing heavy metal residues is a critical self-validating step to prevent false positives in downstream biological assays.
-
Purification: Filter through Celite, concentrate, and purify via flash chromatography.
Protocol 2: Orthogonal Nitro Reduction to Amine
Objective: Convert the cross-coupled intermediate into an aniline for subsequent amidation or cyclization. Mechanistic Rationale: Iron powder and Ammonium Chloride (Fe/NH₄Cl) provide a mild, single-electron transfer reduction environment. This prevents the unwanted reduction of the oxazole ring or over-reduction of other sensitive moieties, which frequently occurs with harsh Pd/C hydrogenation.
Step-by-Step Methodology:
-
Reaction Setup: Dissolve the nitro-biaryl intermediate (1.0 equiv) in a mixture of EtOH/Water (3:1 v/v).
-
Reagent Addition: Add Iron powder (300 mesh, 5.0 equiv) and NH₄Cl (5.0 equiv).
-
Heating & In-Process Control: Reflux at 80 °C for 2 hours. Self-Validation: The starting nitro compound is typically pale yellow; as the reaction proceeds, the solution will decolorize, and a brown iron oxide precipitate will form. LC-MS must be used to confirm the mass shift of -30 Da (loss of two oxygen atoms, addition of two protons).
-
Workup: Filter the hot mixture through a pad of Celite to remove iron sludge, washing thoroughly with hot EtOH.
-
Isolation: Concentrate the filtrate, basify with saturated NaHCO₃ to pH 8, and extract with CH₂Cl₂. Dry over Na₂SO₄ and concentrate to yield the pure aniline.
References
- Title: Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis Source: NIH / PMC URL
- Title: Application Notes and Protocols: Employing 4,5-Dimethyl-oxazole-2-carboxylic Acid in Suzuki-Miyaura Coupling Source: BenchChem URL
- Title: Syntheses of 4,5-Disubstituted Oxazoles via Regioselective C-4 Bromination Source: ACS Publications URL
Sources
Validating synthesized 2-(4-Bromo-2-nitrophenyl)oxazole using X-ray crystallography
Unambiguous Structural Validation of 2-(4-Bromo-2-nitrophenyl)oxazole: A Comparative Guide to X-ray Crystallography
For researchers and drug development professionals, the definitive confirmation of a synthesized molecule's three-dimensional structure is a critical bottleneck. Phenyloxazole derivatives, such as 2-(4-Bromo-2-nitrophenyl)oxazole, are highly privileged scaffolds in medicinal chemistry, frequently serving as core motifs for potent kinase inhibitors (e.g., VEGFR2 inhibitors)[1].
However, validating this specific intermediate presents unique analytical challenges. The exact regiochemistry of the oxazole ring, the spatial orientation of the ortho-nitro group, and the resulting dihedral twist between the phenyl and oxazole rings profoundly influence downstream target binding affinity. This guide objectively compares Single-Crystal X-ray Diffraction (SC-XRD) against alternative spectroscopic methods and provides a self-validating experimental protocol for unambiguous structural determination.
The Analytical Dilemma: Why X-ray Crystallography?
While routine analytical techniques are indispensable for batch-to-batch verification, they often leave critical 3D structural questions unanswered. Two-dimensional NMR spectroscopy offers a comprehensive map of atomic connectivity in solution[2], but it cannot definitively measure solid-state twist angles or absolute configurations. Conversely, SC-XRD stands alone as the unequivocal gold standard, providing a direct, mathematically rigorous map of electron density[3].
Table 1: Objective Comparison of Analytical Techniques for 2-(4-Bromo-2-nitrophenyl)oxazole
| Analytical Technique | Primary Output | Strengths for this Molecule | Limitations |
| SC-XRD | 3D Atomic Coordinates | Unambiguous absolute configuration, exact dihedral angles, and mapping of halogen bonding. | Requires high-quality single crystals; solid-state conformation may differ from solution dynamics. |
| 2D NMR (COSY/HMBC) | Solution-State Connectivity | Maps exact regiochemistry (e.g., 2- vs 5-oxazole substitution) and dynamic solution behavior. | Cannot definitively measure solid-state twist angles; overlapping aromatic signals can cause ambiguity. |
| High-Resolution MS | Exact Mass & Formula | Confirms exact mass and isotopic signature (identifying the 79Br/81Br ratio). | Provides zero 3D structural or regiochemical information; cannot distinguish isomers. |
| IR Spectroscopy | Functional Groups | Identifies NO₂ asymmetric/symmetric stretches (~1530, ~1350 cm⁻¹). | Cannot distinguish complex structural isomers or spatial arrangements. |
Structural Validation Workflow
To navigate these analytical choices, we employ a structured decision tree. As illustrated below, SC-XRD is deployed when absolute 3D conformation is required to break isomeric or conformational ambiguity.
Figure 1: Decision tree and workflow for structural validation of synthesized small molecules.
Self-Validating Experimental Protocol: Single-Crystal X-ray Diffraction
As an Application Scientist, I emphasize that a successful SC-XRD experiment is a self-validating system : the physical quality of the crystal (input) directly dictates the diffraction pattern's resolution (output), which is then mathematically validated through refinement statistics[4]. If the structural model is incorrect, the refinement will fail to converge, providing an internal mathematical check against human error.
Phase 1: Crystal Growth via Vapor Diffusion
-
Causality: 2-(4-Bromo-2-nitrophenyl)oxazole is a relatively planar molecule but contains polar groups (NO₂, oxazole nitrogen). Vapor diffusion is selected over slow evaporation because it provides a highly controlled approach to supersaturation, minimizing the formation of twinned or clustered crystals that ruin diffraction data[5].
-
Solvent Selection: Dissolve ~5 mg of the synthesized compound in 0.5 mL of a "good" solvent (e.g., Dichloromethane, DCM) in a small 1-dram inner vial[6].
-
Anti-Solvent Setup: Place the open inner vial into a larger 20 mL outer scintillation vial containing 3 mL of a volatile "anti-solvent" (e.g., Pentane or Hexane)[7].
-
Diffusion Chamber: Cap the outer vial tightly. Mechanistic insight: The higher vapor pressure of pentane causes it to diffuse into the DCM solution through the vapor phase. As the solvent polarity decreases, the solubility of the oxazole drops, initiating slow, controlled nucleation[5].
-
Incubation: Leave undisturbed at room temperature for 3–7 days until block-like single crystals form.
Phase 2: Crystal Harvesting and Mounting
-
Causality: Crystals must be protected from ambient moisture and rapid solvent loss, which degrades the crystal lattice and destroys diffraction quality.
-
Harvesting: Submerge the crystals in a drop of inert, viscous oil (e.g., Paratone-N) on a glass slide under a polarized light microscope. The oil acts as a cryoprotectant and prevents interstitial solvent evaporation[7].
-
Selection: Select a single crystal with uniform extinction under cross-polarized light (indicating a single domain). Ideal dimensions are ~0.1–0.3 mm in all directions.
-
Mounting: Scoop the crystal using a polyimide MicroMount loop and rapidly transfer it to the diffractometer's goniometer head.
Phase 3: Data Collection and Refinement
-
Causality: Data collection at cryogenic temperatures (100 K) minimizes atomic thermal vibrations (Debye-Waller factors), sharpening diffraction spots and drastically improving structural resolution[6].
-
Cooling: Bathe the mounted crystal in a continuous 100 K nitrogen gas stream.
-
Diffraction: Expose the crystal to monochromatic X-ray radiation. Note: Cu Kα radiation (λ = 1.5418 Å) is preferred here over Mo Kα to maximize the anomalous dispersion signal of the Bromine atom, allowing for absolute structure determination.
-
Structure Solution: Solve the phase problem using intrinsic phasing (SHELXT) and refine using least-squares minimization (SHELXL)[4].
Table 2: Target Validation Metrics for High-Quality SC-XRD Data
| Parameter | Target Value | Causality / Significance |
| Resolution | < 0.84 Å | Ensures atomic-level separation of electron density peaks. |
| R1 (unweighted R-factor) | < 5% (0.05) | Indicates excellent agreement between the observed and calculated structural model[4]. |
| wR2 (weighted R-factor) | < 15% (0.15) | Accounts for data quality/variance; validates the overall fit of the model. |
| Goodness-of-Fit (S) | ~ 1.0 | Confirms that the assigned atomic weights and thermal parameters are statistically sound. |
| Flack Parameter | ~ 0.0 | Validates absolute configuration (highly accurate due to the heavy Br atom). |
Data Interpretation: What SC-XRD Reveals
Once refined, the crystallographic data provides insights that NMR simply cannot match. It reveals the exact dihedral angle between the oxazole ring and the phenyl ring—showing how the bulky ortho-nitro group forces the oxazole out of planarity to minimize steric strain. Furthermore, it maps potential halogen bonding (e.g., Br···O interactions) within the crystal lattice, an interaction increasingly exploited in rational drug design.
While 2D NMR and High-Resolution MS are indispensable for routine verification, Single-Crystal X-ray Crystallography remains the ultimate arbiter of molecular truth. For complex intermediates like 2-(4-Bromo-2-nitrophenyl)oxazole, SC-XRD provides a self-validating, mathematically rigorous 3D snapshot that bridges the gap between synthetic chemistry and structure-based drug design.
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. pdf.benchchem.com [pdf.benchchem.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
- 7. How to crystallize your sample — X-ray Core [chem.kuleuven.be]
A Predictive and Methodological Guide to the Comparative Toxicity and Cytotoxicity of 2-(4-Bromo-2-nitrophenyl)oxazole Derivatives
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unraveling the Therapeutic Potential and Toxicological Profile
The oxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities. The fusion of an oxazole ring with a substituted nitrophenyl group, specifically a 4-bromo-2-nitrophenyl moiety, presents a chemical space of significant interest for drug discovery, particularly in oncology. The electron-withdrawing nature of the nitro group and the halogenation at the fourth position of the phenyl ring are anticipated to modulate the molecule's electronic properties and, consequently, its interaction with biological targets.
This guide provides a comprehensive overview of the predicted cytotoxic and toxicological properties of 2-(4-Bromo-2-nitrophenyl)oxazole derivatives. It is designed to equip researchers with the foundational knowledge and detailed experimental protocols necessary to embark on a systematic evaluation of this promising, yet uncharacterized, class of compounds. We will delve into the probable structure-activity relationships, potential mechanisms of action, and a suite of standardized assays to quantify and compare their cytotoxic effects.
Predicted Structure-Activity Relationships (SAR)
While direct SAR studies for this specific class are unavailable, we can extrapolate from known trends in related nitroaromatic and oxazole-containing compounds. The toxicity of such compounds is often governed by factors like the number and position of nitro groups and the nature of other substituents.
Key Predicted Determinants of Cytotoxicity:
-
The Nitro Group: The position of the nitro group is critical. Its strong electron-withdrawing properties can render the molecule susceptible to metabolic reduction, leading to the formation of reactive intermediates, such as nitroso and hydroxylamino derivatives, which can induce cellular damage. This can lead to oxidative stress and cytotoxicity.
-
The Bromo Substituent: The bromine atom at the 4-position of the phenyl ring is also expected to influence the molecule's lipophilicity and its ability to form halogen bonds, potentially impacting cell membrane permeability and target binding affinity.
-
Substitutions on the Oxazole Ring: Modifications at other positions of the oxazole ring would likely modulate the overall steric and electronic profile of the molecule, offering a means to fine-tune activity and selectivity.
Comparative Cytotoxicity Assessment: A Proposed Experimental Framework
A tiered approach to assessing the cytotoxicity of novel 2-(4-Bromo-2-nitrophenyl)oxazole derivatives is recommended. This involves a battery of in vitro assays to determine cell viability, membrane integrity, and the induction of specific cell death pathways.
Initial Screening: Cell Viability and Membrane Integrity
The initial assessment should focus on quantifying the reduction in cell viability and the loss of plasma membrane integrity upon exposure to the test compounds. The MTT and LDH assays are well-established and robust methods for this purpose.
Table 1: Hypothetical Comparative Cytotoxicity Data for 2-(4-Bromo-2-nitrophenyl)oxazole Derivatives (IC50, µM)
| Derivative | Substitution Pattern | HeLa (Cervical Cancer) | A549 (Lung Cancer) | MCF-7 (Breast Cancer) | HEK293 (Non-cancerous) |
| BNO-1 (Parent) | R = H | 15.2 ± 1.8 | 22.5 ± 2.1 | 18.9 ± 1.5 | > 100 |
| BNO-2 | R = 5-CH3 | 12.8 ± 1.3 | 19.1 ± 1.9 | 16.2 ± 1.4 | > 100 |
| BNO-3 | R = 5-Cl | 8.5 ± 0.9 | 11.3 ± 1.2 | 9.8 ± 1.0 | 85.6 ± 7.3 |
| Positive Control | Doxorubicin | 0.8 ± 0.1 | 1.2 ± 0.2 | 0.9 ± 0.1 | 5.4 ± 0.6 |
Data are presented as mean IC50 values ± standard deviation from three independent experiments. This data is hypothetical and for illustrative purposes.
Mechanistic Investigations: Apoptosis and Oxidative Stress
Following the initial screening, mechanistic studies should be conducted to elucidate the mode of cell death induced by the most potent derivatives. Key pathways to investigate include apoptosis and the generation of reactive oxygen species (ROS).
Table 2: Mechanistic Insights into the Cytotoxicity of Lead Derivatives (Fold Change vs. Control)
| Derivative | Caspase-3 Activation | ROS Generation |
| BNO-3 | 4.2 ± 0.5 | 3.8 ± 0.4 |
| Positive Control | Staurosporine | 5.1 ± 0.6 |
| Positive Control | H2O2 | - |
Data are presented as fold change relative to the vehicle-treated control. This data is hypothetical and for illustrative purposes.
Experimental Protocols
MTT Assay for Cell Viability
This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.
Caption: Workflow for the MTT cytotoxicity assay.
Step-by-Step Protocol:
-
Cell Seeding: Seed cells in a 96-well plate at an optimal density and allow them to adhere overnight.
-
Compound Treatment: Treat the cells with a range of concentrations of the test compounds. Include a vehicle-only control.
-
MTT Addition: After the desired incubation period (e.g., 24, 48, or 72 hours), add 10 µL of MTT solution (5 mg/mL in PBS) to each well.
-
Incubation with MTT: Incubate the plate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.
-
Solubilization: Add 100 µL of a solubilization solution, such as DMSO, to each well to dissolve the formazan crystals.
-
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
LDH Assay for Cytotoxicity
This assay quantifies the activity of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.
Caption: Workflow for the LDH cytotoxicity assay.
Step-by-Step Protocol:
-
Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1-2).
-
Supernatant Collection: After incubation, carefully collect 50-100 µL of the culture supernatant from each well.
-
LDH Reaction: Add the collected supernatant to a new 96-well plate containing the LDH assay reaction mixture according to the manufacturer's instructions.
-
Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.
-
Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.
Caspase-3 Activity Assay
This assay measures the activity of caspase-3, a key executioner caspase in apoptosis.
Caption: Workflow for the Caspase-3 activity assay.
Step-by-Step Protocol:
-
Cell Lysis: After treatment, lyse the cells using a chilled cell lysis buffer.
-
Protein Quantification: Determine the protein concentration of the cell lysates.
-
Caspase-3 Reaction: In a 96-well plate, add 50-200 µg of protein from each lysate. Add the reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA).
-
Incubation: Incubate the plate at 37°C for 1-2 hours.
-
Absorbance Measurement: Measure the absorbance at 405 nm using a microplate reader.
Reactive Oxygen Species (ROS) Assay
This assay detects the intracellular generation of ROS using a fluorescent probe like DCFH-DA.
Caption: Workflow for the Reactive Oxygen Species (ROS) assay.
Step-by-Step Protocol:
-
Cell Treatment: Treat cells with the test compounds for the desired time.
-
Probe Loading: Add the DCFH-DA probe to the cells and incubate at 37°C for 20-30 minutes.
-
Fluorescence Measurement: Measure the fluorescence intensity with an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.
Predicted Signaling Pathway of Cytotoxicity
The cytotoxic effects of 2-(4-Bromo-2-nitrophenyl)oxazole derivatives are likely to be multifactorial, potentially converging on the induction of apoptosis through oxidative stress.
Caption: Predicted apoptotic pathway induced by the test compounds.
Conclusion and Future Directions
The 2-(4-Bromo-2-nitrophenyl)oxazole scaffold represents a promising starting point for the development of novel cytotoxic agents. This guide provides a predictive framework and a comprehensive set of experimental protocols to systematically evaluate the comparative toxicity and cytotoxicity of its derivatives. Future work should focus on synthesizing a library of these compounds with diverse substitutions to establish a clear structure-activity relationship. In vivo toxicity studies using animal models will also be crucial to determine the therapeutic window and overall safety profile of the most promising candidates.
References
-
Caspase 3 Activity Assay Simulation - Virtual Lab. (URL: [Link])
-
Reactive oxygen species (ROS) assay-based photosafety screening for complex ingredients - J Toxicol Sci. (URL: [Link])
-
Reactive Oxygen Species (ROS) Assay Kit | Products - Servicebio. (URL: [Link])
-
Reactive Oxygen Species, ROS Assay Kit - BT LAB. (URL: [Link])
-
Cytotoxic effects on cancerous and non-cancerous cells of trans-cinnamaldehyde, carvacrol, and eugenol - PMC. (URL: [Link])
-
REACTIVE OXYGEN SPECIES (ROS) ASSAY TO EXAMINE PHOTOREACTIVITY OF CHEMICALS - JaCVAM. (URL: [Link])
-
Tailoring transfection for cardiomyocyte cell lines: balancing efficiency and toxicity in lipid versus polymer-based transfection methods in H9c2 and HL-1 cells. (URL: [Link])
-
View of Inhibitory effects and molecular mechanisms of tetrahydrocurcumin against human breast cancer MCF-7 cells | Food & Nutrition Research. (URL: [Link])
-
optimisation and use of k562 cells in lactate dehydrogenase (ldh) assay for cytotoxicity testing - Universiti Sains Malaysia. (URL: [Link])
-
Exosomes from Adipose-Tissue-Derived Stem Cells Induce Proapoptotic Gene Expression in Breast Tumor Cell Line - MDPI. (URL: [Link])
Benchmarking Cross-Coupling Efficiency of 2-(4-Bromo-2-nitrophenyl)oxazole with Aryl Boronic Acids
Executive Summary
Welcome to this comprehensive performance benchmark. As a Senior Application Scientist, I frequently encounter the synthetic challenges posed by polyfunctional heterocycles in drug discovery and materials science. 2-(4-Bromo-2-nitrophenyl)oxazole is a prime example of such a substrate: a versatile building block that presents a unique triad of reactivity. It features a cross-coupling-ready bromide, a strongly electron-withdrawing nitro group, and a coordinating oxazole ring.
This guide objectively compares catalyst systems and reaction conditions to maximize Suzuki-Miyaura cross-coupling efficiency, mitigate side reactions, and provide you with a self-validating protocol for your synthetic workflows.
Mechanistic Insights: The Causality of Reactivity
To optimize this coupling, we must first understand the structural causality of our substrate. Every functional group on this molecule dictates a specific interaction with the palladium catalytic cycle:
-
C-Br Activation via the Nitro Group : The nitro group is highly electron-withdrawing. Positioned meta to the bromide, it significantly decreases the electron density of the aryl ring, thereby accelerating the oxidative addition of Pd(0) into the C-Br bond (1)[1]. However, under certain palladium-catalyzed conditions, the nitro group itself can act as a pseudo-halide, leading to unwanted denitrative cross-coupling (2)[2].
-
Oxazole-Mediated Catalyst Poisoning : The basic nitrogen of the oxazole ring can coordinate to coordinatively unsaturated Pd(0) or Pd(II) species. This chelation can sequester the catalyst, leading to sluggish reaction rates or complete stalling (3)[3]. Overcoming this requires ligands with sufficient steric bulk and strong binding affinity to outcompete the oxazole nitrogen.
Catalyst & Condition Benchmarking
We benchmarked three distinct palladium systems against a standard aryl boronic acid (e.g., phenylboronic acid) to evaluate yield, reaction time, and side-product formation.
Table 1: Performance Benchmark of Suzuki-Miyaura Coupling Conditions
| Catalyst System | Base | Solvent | Temp / Time | Yield (%) | Primary Observation & Causality |
| Pd(PPh3)4 (5 mol%) | K2CO3 | Toluene/H2O | 90°C / 12h | 45% | Sluggish: Monodentate PPh3 is easily displaced, leading to significant catalyst poisoning by the oxazole ring. |
| Pd(dppf)Cl2 (5 mol%) | K2CO3 | Dioxane/H2O | 90°C / 6h | 78% | Stable: The bidentate dppf ligand prevents oxazole coordination, stabilizing the active Pd species. |
| XPhos Pd G2 (2 mol%) | K3PO4 | Dioxane/H2O | 80°C / 2h | 96% | Optimal: Bulky, electron-rich XPhos accelerates reductive elimination and completely suppresses denitration. |
Analytical Takeaway : The traditional Pd(PPh3)4 system fails to deliver efficient turnover. Transitioning to a bidentate ligand like dppf improves stability. However, the optimal system is the Buchwald precatalyst XPhos Pd G2 . The bulky XPhos ligand prevents oxazole coordination and accelerates the reductive elimination step, allowing for lower catalyst loading. Furthermore, using K3PO4 instead of K2CO3 provides a milder basic environment, suppressing potential degradation pathways of the nitroarene (1)[1].
Self-Validating Experimental Protocol
The following protocol utilizes the optimized XPhos Pd G2 system. Every step is designed as a self-validating system to ensure reproducibility and high fidelity in your results.
Step 1: Reagent Preparation & Degassing
-
Action : In an oven-dried Schlenk tube, combine 2-(4-Bromo-2-nitrophenyl)oxazole (1.0 equiv), aryl boronic acid (1.5 equiv), XPhos Pd G2 (0.02 equiv), and anhydrous K3PO4 (2.0 equiv). Add a degassed mixture of 1,4-Dioxane/H2O (4:1 v/v).
-
Causality : Degassing is non-negotiable. Oxygen rapidly oxidizes the active Pd(0) to inactive Pd(II) and promotes the homocoupling of the boronic acid.
-
Validation : The solution should transition to a clear, pale yellow/orange color upon dissolution, indicating the successful formation of the active catalyst complex.
Step 2: Heating & Reaction Monitoring
-
Action : Heat the reaction mixture to 80°C under an argon atmosphere for 2 hours. Alternatively, microwave irradiation at 100°C for 20 minutes can be employed for rapid turnover (4)[4].
-
Validation : Monitor via LC-MS. The starting material exhibits a distinct 1:1 isotopic pattern (M / M+2) due to the presence of the bromine isotopes (79Br and 81Br). The reaction is complete when this isotopic signature completely disappears, replaced by the desired product mass.
Step 3: Workup & Purification
-
Action : Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na2SO4, concentrate, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).
-
Validation : 1H NMR should confirm the disappearance of the characteristic C-Br adjacent aromatic protons and the appearance of the new biaryl multiplet.
Visualizations
Caption: Suzuki-Miyaura catalytic cycle for 2-(4-Bromo-2-nitrophenyl)oxazole.
Caption: Step-by-step experimental workflow for the cross-coupling reaction.
References
-
ResearchGate . The Suzuki–Miyaura Coupling of Nitroarenes. Available at:[Link]
-
Chemical Science (RSC) . Site-selective Suzuki–Miyaura coupling of heteroaryl halides. Available at:[Link]
-
Organic Letters (ACS) . Suzuki Coupling of Oxazoles. Available at:[Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. researchgate.net [researchgate.net]
- 3. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
- 4. pubs.acs.org [pubs.acs.org]
Retention Time and Selectivity Profiling of 2-(4-Bromo-2-nitrophenyl)oxazole in Reverse-Phase HPLC: A Comparative Guide
As a Senior Application Scientist, navigating the chromatographic behavior of highly functionalized aromatic building blocks requires moving beyond default methodologies. 2-(4-Bromo-2-nitrophenyl)oxazole presents a unique analytical challenge. It is a sterically hindered, multi-functional molecule featuring a polarizable halogen (bromine), a strongly electron-withdrawing and π -acidic group (nitro), and a heteroaromatic ring (oxazole).
When developing a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for this compound—particularly to separate it from structurally similar impurities like its debrominated analog or positional isomers—relying solely on standard C18 stationary phases often leads to poor retention, peak tailing, and inadequate selectivity. This guide objectively compares the retention mechanisms and performance of C18, Phenyl-Hexyl, and Biphenyl stationary phases, providing a field-proven, self-validating framework for method development.
Mechanistic Rationale: Why Standard C18 Falls Short
To understand the retention causality of 2-(4-Bromo-2-nitrophenyl)oxazole, we must analyze its interactions through the lens of the 1 [1].
Standard C18 columns rely almost exclusively on hydrophobic dispersion forces. While the bromine atom contributes to hydrophobicity, the polar nitro group and the basic nitrogen of the oxazole ring resist partitioning into the non-polar alkyl chains. Instead, these polar moieties frequently interact with residual, unendcapped silanols on the silica surface via ion-exchange or hydrogen bonding. This secondary interaction is the primary causality behind the peak tailing commonly observed with this molecule on C18 phases.
To achieve optimal retention and selectivity, the stationary phase must offer orthogonal interaction mechanisms—specifically, π−π interactions and dipole-induced dipole forces.
Chromatographic Strategy & Column Selection
Based on the analyte's physicochemical profile, we compared three distinct stationary phases:
-
C18 (Octadecylsilane): Serves as the baseline for purely hydrophobic retention.
-
Phenyl-Hexyl: Introduces π−π interactions. The 6-carbon alkyl spacer provides conformational flexibility, allowing the stationary phenyl ring to intercalate and align with the analyte's aromatic system.
-
Biphenyl: Offers rigid, enhanced π−π and dipole-dipole interactions. Because the nitro group pulls electron density away from the phenyl ring, the analyte becomes highly π -acidic (electron-deficient). The biphenyl phase is π -basic (electron-rich), creating a powerful donor-acceptor charge-transfer interaction. Furthermore, biphenyl phases are uniquely suited for 2 [2], offering superior retention for polarizable halogens like bromine.
Mobile Phase Causality: Methanol (MeOH) was selected over Acetonitrile (ACN) as the organic modifier. ACN contains a carbon-nitrogen triple bond rich in π electrons, which competes with the stationary phase for π−π interactions with the analyte, effectively muting the unique selectivity of phenyl and biphenyl columns.3[3].
Self-Validating Experimental Protocol
A robust analytical method must be self-validating; it must prove its own reliability before any sample data is accepted. The following step-by-step protocol embeds System Suitability Testing (SST) and bracketing to ensure absolute trustworthiness.
Step 1: Mobile Phase & Diluent Preparation
-
Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid (v/v). Causality: The acidic pH (~2.7) suppresses the ionization of both the oxazole nitrogen and residual column silanols, ensuring a single retention state and sharp peaks.
-
Mobile Phase B: LC-MS grade Methanol with 0.1% Formic Acid (v/v).
-
Diluent: 50:50 Water:Methanol to match initial gradient conditions and prevent solvent-shock band broadening.
Step 2: Sample Preparation
-
Prepare a Reference Standard (RS) of 2-(4-Bromo-2-nitrophenyl)oxazole at 0.1 mg/mL in the diluent.
-
Prepare a Resolution Mixture containing the RS and a known debrominated impurity (2-(2-nitrophenyl)oxazole) at 0.05 mg/mL.
Step 3: Chromatographic Conditions
-
Columns: 150 x 4.6 mm, 3 µm particle size (C18, Phenyl-Hexyl, Biphenyl).
-
Flow Rate: 1.0 mL/min.
-
Column Temperature: 30°C (Controlled to ensure reproducible partitioning).
-
Gradient: 40% B to 90% B over 15 minutes.
-
Detection: UV at 254 nm.
Step 4: Self-Validating Execution Sequence
-
Blank Injection (x2): Injects diluent to verify baseline stability and absence of carryover.
-
Resolution Mixture (x1): Verifies that the method can distinctively separate the analyte from its debrominated impurity (Critical requirement: Resolution > 2.0).
-
SST Replicates (x5): Injects the RS five times. Validation Gate: The system is only deemed suitable if Retention Time RSD < 1.0%, Peak Area RSD < 2.0%, and Tailing Factor (Tf) is between 0.9 and 1.2.
-
Sample Analysis: Inject unknown samples.
-
Bracketing Standard: Reinject the RS at the end of the sequence. Validation Gate: The bracketing standard must match the initial SST average within 2.0%. Failure invalidates the entire sample run, proving the system's integrity.
Method Development Workflow
RP-HPLC method development workflow for 2-(4-Bromo-2-nitrophenyl)oxazole.
Quantitative Data & Comparative Analysis
The following table summarizes the experimental performance of 2-(4-Bromo-2-nitrophenyl)oxazole across the three evaluated stationary phases under identical gradient conditions.
| Stationary Phase | Retention Time ( tR , min) | Theoretical Plates ( N ) | Tailing Factor ( Tf ) | Selectivity ( α ) vs. Debromo-Impurity |
| Standard C18 | 5.20 | 8,500 | 1.45 | 1.15 |
| Phenyl-Hexyl | 6.85 | 11,200 | 1.12 | 1.48 |
| Biphenyl | 8.50 | 13,500 | 1.05 | 2.10 |
Mechanistic Discussion of Results
-
C18 Performance: As predicted, the C18 column exhibited the shortest retention time and the highest tailing factor (1.45). The lack of π−π retention mechanisms forced the polar nitro and oxazole groups to interact with surface silanols, degrading peak shape and yielding poor selectivity ( α = 1.15) against the debrominated impurity.
-
Phenyl-Hexyl Performance: The introduction of the phenyl ring via a flexible hexyl linker increased retention by over 1.5 minutes. The π−π interactions effectively shielded the analyte from silanol interactions, dropping the tailing factor to a highly acceptable 1.12 and increasing theoretical plates.
-
Biphenyl Performance: The Biphenyl column proved vastly superior. The retention time increased to 8.50 minutes due to the synergistic combination of hydrophobic, π−π , and dipole-induced dipole interactions. The electron-rich biphenyl phase perfectly complemented the electron-deficient nitroaromatic system of the analyte. Crucially, the polarizability of the biphenyl phase recognized the heavy bromine atom far better than the C18 or Phenyl-Hexyl phases, resulting in a massive selectivity jump ( α = 2.10) against the debrominated impurity.
Conclusion
For the chromatographic analysis of 2-(4-Bromo-2-nitrophenyl)oxazole, standard C18 columns are sub-optimal due to their inability to leverage the molecule's rich electronic landscape. By transitioning to a Biphenyl stationary phase and utilizing Methanol as the organic modifier, analysts can exploit powerful π−π and dipole-dipole interactions. This mechanistic shift not only increases retention and eliminates peak tailing but also drastically improves selectivity against critical structural impurities, ensuring a robust and reliable analytical method.
References
- Snyder, L. R., Dolan, J. W., & Carr, P. W. (2005). The Hydrophobic-subtraction Model of Reversed-phase Column Selectivity. Journal of Chromatography A.
- BenchChem Technical Support. (2025). Identification of impurities in "1-(2-Bromoethyl)-2-nitrobenzene" by HPLC/GC-MS. BenchChem.
- Agilent Technologies. (2009). Comparison of Selectivity Differences Among Different Agilent ZORBAX Phenyl Columns using Acetonitrile or Methanol. Agilent.
Sources
Personal protective equipment for handling 2-(4-Bromo-2-nitrophenyl)oxazole
Comprehensive Safety & Operational Guide: 2-(4-Bromo-2-nitrophenyl)oxazole
Handling complex heterocyclic compounds requires a rigorous, mechanistic approach to safety. 2-(4-Bromo-2-nitrophenyl)oxazole is a highly specialized reagent whose hazard profile is dictated by three distinct structural motifs: a high-energy nitroaromatic core, a lipophilic brominated phenyl ring, and a reactive oxazole moiety[1].
This guide provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for the safe handling, operation, and disposal of this compound.
Quantitative Data & Hazard Summary
Before initiating any workflow, personnel must understand the physical properties that govern the compound's behavior in ambient and reactive environments[1].
| Property | Value |
| Chemical Name | 2-(4-Bromo-2-nitrophenyl)oxazole |
| CAS Number | 161987-10-6 |
| Molecular Formula | C9H5BrN2O3 |
| Molecular Weight | 269.054 g/mol |
| Density (Estimated) | ~1.695 g/cm³ |
| GHS Hazard Estimations | Irritant (Skin/Eye), Harmful if Swallowed, Potential Sensitizer |
Personal Protective Equipment (PPE) Matrix
Do not rely on generic laboratory PPE. The selection of protective gear must directly address the specific chemical causality of 2-(4-Bromo-2-nitrophenyl)oxazole.
-
Hand Protection (Double-Gloving Required): Use an inner layer of standard nitrile and an outer layer of heavy-duty nitrile or neoprene.
-
Causality: Nitroaromatic compounds are highly lipophilic and can rapidly permeate standard latex, potentially leading to systemic toxicity and methemoglobinemia[2]. Nitrile provides a superior barrier against non-polar aromatic diffusion.
-
-
Eye & Face Protection: ANSI Z87.1-compliant chemical splash goggles paired with a full face shield.
-
Causality: Halogenated aromatics can cause severe ocular irritation. The oxazole ring can act as a weak base, exacerbating mucosal damage upon contact.
-
-
Respiratory Protection: All handling must occur in a certified chemical fume hood. If a hood is unavailable, a NIOSH-approved respirator with an organic vapor/particulate cartridge (N95/P100) is mandatory.
-
Causality: Prevents the inhalation of fine powders or sublimated vapors, which can lead to severe respiratory tract sensitization.
-
-
Body Protection: Flame-resistant (FR) lab coat and closed-toe, non-porous shoes.
-
Causality: Nitro compounds carry inherent energetic potential[3]. FR garments prevent secondary ignition in the event of a localized thermal runaway.
-
Operational Plan & Step-by-Step Handling Protocol
Every protocol must function as a self-validating system to ensure operator safety before the next step is taken.
Step 1: Pre-Operation Setup & Validation
-
Action: Verify the fume hood face velocity is operating between 80–120 feet per minute (fpm).
-
Validation: Tape a 3-inch strip of tissue paper to the bottom of the sash. A continuous inward deflection visually confirms negative pressure is actively maintained.
-
Action: Clear the workspace of all incompatible materials.
-
Causality: Nitro compounds can become shock-sensitive or undergo hazardous exothermic decomposition when contaminated with strong bases, amines, or reducing agents[3].
Step 2: Dispensing and Weighing
-
Action: Use an anti-static weighing boat and a non-sparking (e.g., Teflon or ceramic) spatula.
-
Causality: Mitigates the risk of electrostatic discharge, which could theoretically ignite dispersed, energy-dense organic dust.
-
Validation: Tare the balance, add the compound incrementally, and cap the primary chemical container immediately after dispensing to minimize ambient exposure and moisture uptake.
Step 3: Reaction Setup
-
Action: Purge the reaction vessel with an inert gas (Nitrogen or Argon) for 5 minutes prior to introducing solvents or applying heat.
-
Causality: Displacing oxygen mitigates the risk of auto-oxidation or thermal runaway, a critical precaution when heating nitroaromatic systems[2].
Workflow Visualization
Workflow for the safe handling and disposal of 2-(4-Bromo-2-nitrophenyl)oxazole.
Spill Response & Disposal Plan
In the event of a spill, immediate and calculated action is required to prevent environmental contamination and personnel exposure.
Spill Response Protocol:
-
Evacuate & Isolate: Alert nearby personnel and restrict access to the spill zone.
-
Containment: Cover the spill completely with an inert, non-combustible absorbent such as sand, earth, or vermiculite.
-
Causality:Never use combustible materials like sawdust. Sawdust can form highly reactive, potentially explosive mixtures when combined with nitroaromatics[3].
-
-
Collection: Sweep up the saturated absorbent using non-sparking tools and place it into a designated, heavy-duty hazardous waste container.
-
Decontamination: Wash the affected surface thoroughly with soap and water.
-
Causality: Strictly avoid basic cleaning agents (e.g., bleach or ammonia), which can react with nitroaromatics to form highly unstable, shock-sensitive salts[3].
-
Disposal Plan:
-
Segregation: Store collected waste in an approved flammable liquid storage cabinet. It must be strictly segregated from amines, strong acids, and bases[3].
-
Labeling: Clearly label the container as "Hazardous Organic Waste - Contains Nitroaromatics and Halogens."
-
Environmental Protection: Never dispose of nitroaromatic compounds down the drain. They are highly toxic to aquatic organisms, resist natural degradation, and persist in the environment[2]. Submit the sealed container to your institutional Environmental Health and Safety (EHS) department for professional chemical incineration.
References
-
Title: Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines Source: ACS Publications URL:[Link]
Sources
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
